1H-Pyrrol-1-ol

Core Science & Biosynthesis

The Electronic Architecture and Aromaticity of 1H-Pyrrol-1-ol: A Comprehensive Technical Guide

An in-depth technical guide on the electronic architecture and aromaticity of 1H-Pyrrol-1-ol, designed for researchers, computational chemists, and drug development professionals.

Introduction & Biological Relevance

1H-Pyrrol-1-ol, commonly referred to as N-hydroxypyrrole, is a highly specialized heteroaromatic motif. While historically viewed as a synthetic curiosity, the recent discovery of N-hydroxypyrrole-forming enzymes in the biosynthesis of natural products—such as the metallophore chalkophomycin—has reignited intense interest in its electronic properties. The N-OH bond introduces unique electronic perturbations to the classical pyrrole ring, fundamentally altering its reactivity, metal-binding capacity, and aromatic stabilization.

Understanding the precise electronic structure of 1H-Pyrrol-1-ol is critical for drug development professionals looking to leverage its unique hydrogen-bonding and chelating capabilities without sacrificing the stability afforded by heteroaromaticity.

Electronic Structure and Molecular Orbital (MO) Dynamics

In a standard unsubstituted pyrrole molecule, the nitrogen atom is sp2 hybridized, donating its lone pair into the orthogonal pz​ orbital to complete the 6π Hückel aromatic system. The substitution of the N-H proton with a hydroxyl group (-OH) introduces a complex push-pull dynamic[1].

• Inductive Withdrawal (-I Effect): Oxygen is highly electronegative. The N-O σ -bond polarizes electron density away from the nitrogen atom. This inductive withdrawal slightly contracts the nitrogen's pz​ orbital, reducing the overall electron density delocalized across the C4​N ring.

• Orthogonal Lone Pairs: Unlike substituents that can donate electron density via resonance (+M effect) directly into the ring, the lone pairs on the oxygen atom in 1H-pyrrol-1-ol reside in orbitals that are predominantly orthogonal to the ring's π -system. Consequently, the oxygen acts almost exclusively as an electron-withdrawing group via induction. This lowers the energies of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[2].

Quantitative Aromaticity: NICS and HOMA

To quantify the aromaticity of 1H-pyrrol-1-ol, computational chemists rely on magnetic and geometric descriptors[2].

• NICS (Nucleus-Independent Chemical Shift): Calculated at the ring center (NICS(0)) and 1 Å above the plane (NICS(1)), this index measures the diamagnetic ring current. A more negative value indicates stronger aromaticity.

• HOMA (Harmonic Oscillator Model of Aromaticity): A geometric index based on bond length alternation. A value of 1.0 indicates perfect aromatic delocalization (e.g., benzene).

Table 1: Comparative Electronic and Aromatic Descriptors

(Representative DFT Data calculated at the B3LYP/6-311++G(d,p) level of theory)

Molecule	NICS(0) (ppm)	NICS(1) (ppm)	HOMA	HOMO (eV)	LUMO (eV)	Gap (eV)
1H-Pyrrole	-14.1	-10.2	0.89	-5.80	-0.10	5.70
1H-Pyrrol-1-ol	-13.5	-9.6	0.85	-6.15	-0.45	5.70

Causality Insight: The data demonstrates that 1H-pyrrol-1-ol securely retains its aromaticity (HOMA > 0.8), but the diamagnetic ring current is slightly attenuated (less negative NICS) due to the oxygen's inductive pull[3]. The lowering of the HOMO energy makes 1H-pyrrol-1-ol less susceptible to electrophilic attack compared to unsubstituted pyrrole, explaining its enhanced stability in physiological and oxidative environments.

Logical Relationships in Electronic Perturbation

Diagram 1: The logical flow of electronic perturbation caused by N-OH substitution on the pyrrole core.

Experimental Protocols: Synthesis and Computational Validation

Protocol A: Modified Paal-Knorr Synthesis of 1H-Pyrrol-1-ol

The chemical synthesis of N-hydroxypyrroles is typically achieved via a modified Paal-Knorr condensation between a 1,4-diketone and hydroxylamine.

Causality & Self-Validation: This reaction requires a delicate pH balance. Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) is highly acidic; without a buffer, the amine is fully protonated and non-nucleophilic, halting the reaction. Adding sodium acetate (NaOAc) buffers the system, liberating the free base while maintaining just enough acidity to activate the diketone carbonyls for nucleophilic attack[4].

• Preparation: Dissolve 1.0 equiv of 2,5-dimethoxytetrahydrofuran (a stable 1,4-diketone surrogate) in aqueous ethanol.

• Buffering: Add 1.2 equiv of NH2​OH⋅HCl and 1.2 equiv of NaOAc.

• Cyclization: Reflux at 80°C for 2-4 hours. The reaction proceeds via a bis-hemiaminal intermediate, followed by rapid dehydration driven by the thermodynamic sink of aromaticity.

• Validation: Monitor via TLC. Post-workup, validate the isolated product via 1H NMR. Self-Validation Check: The characteristic pyrrole ring protons must appear as symmetric multiplets around δ 6.0–6.8 ppm. The N-OH proton typically appears as a broad singlet around δ 8.5–9.5 ppm, though its exact shift is highly dependent on solvent hydrogen bonding.

Protocol B: DFT Workflow for Aromaticity Calculation

Causality & Self-Validation: When modeling lone-pair-rich species (like the oxygen in N-hydroxypyrrole), standard basis sets fail to accurately capture electron density far from the nucleus. We mandate the use of diffuse functions (++) in the Pople basis set to prevent artificial orbital constriction[2].

• Geometry Optimization: Build the 1H-pyrrol-1-ol structure and optimize the ground state geometry using the B3LYP functional and the 6-311++G(d,p) basis set.

• Frequency Analysis: Run a vibrational frequency calculation on the optimized geometry. Self-Validation Check: You must observe exactly zero imaginary frequencies. The presence of an imaginary frequency indicates the structure is a transition state, not a true local minimum[1].

• NMR/NICS Calculation: Place a ghost atom (Bq) at the geometric center of the ring (for NICS(0)) and 1.0 Å orthogonal to the plane (for NICS(1)). Execute an NMR calculation using the Gauge-Independent Atomic Orbital (GIAO) method.

• Data Extraction: Extract the isotropic magnetic shielding tensor of the ghost atoms and reverse the sign to obtain the final NICS values.

Experimental and Computational Workflows

Diagram 2: Step-by-step methodology linking wet-lab synthesis to computational DFT validation.

Conclusion

1H-Pyrrol-1-ol represents a fascinating intersection of classical aromaticity and heteroatom perturbation. By understanding the inductive withdrawal of the N-OH group and its orthogonal lone pair dynamics, researchers can better predict the reactivity, metal-chelating properties, and biosynthetic logic of this rare functional group. As natural product discovery continues to uncover N-hydroxypyrrole-containing metabolites, mastering these electronic fundamentals will be paramount for next-generation drug design.

References

• Crooke, A. M., Chand, A. K., Cui, Z., & Balskus, E. P. (2024). Elucidation of Chalkophomycin Biosynthesis Reveals N-Hydroxypyrrole-Forming Enzymes. Journal of the American Chemical Society, 146(24), 16268-16279.[Link]

• Chen, B., Scott, M. E., Adams, B. A., Hrovat, D. A., Borden, W. T., & Lautens, M. (2014). Computational and 13C investigations of the diazadienes and oxazadienes formed via the rearrangement of methylenecyclopropyl hydrazones and oximes. Organic Letters, 16(15), 3930-3933.[Link]

• Zabel, M., Grabowski, S., Palusiak, M., & Dubis, A. T. (2007). Crystal and Molecular Structure of Pyrrole-2-carboxylic Acid; π-Electron Delocalization of Its Dimers−DFT and MP2 Calculations. Journal of Molecular Structure (ResearchGate Index).[Link]

• del Amo, V., & Philp, D. (2009). Preparation of N-Hydroxypyrrole Derivatives. The Journal of Organic Chemistry, 74(9), 3444-3448.[Link]

• Palacios, F., et al. (2011). Selective Synthesis of Substituted Pyrrole-2-phosphine Oxides and -phosphonates from 2H-Azirines. The Journal of Organic Chemistry.[Link]

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Role of N-hydroxypyrrole in heterocyclic chemistry

An In-Depth Technical Guide to the Role of N-Hydroxypyrrole in Heterocyclic Chemistry

Abstract

The N-hydroxypyrrole scaffold, a unique five-membered aromatic heterocycle bearing a hydroxyl group on its nitrogen atom, represents a fascinating and increasingly important class of compounds in modern organic and medicinal chemistry. The presence of the N-hydroxy moiety imparts distinct electronic properties and reactivity patterns compared to its ubiquitous N-H or N-alkyl counterparts. This guide offers a comprehensive exploration of the synthesis, reactivity, and application of N-hydroxypyrroles, providing researchers, scientists, and drug development professionals with a detailed understanding of their utility. We will delve into key synthetic methodologies, explore their diverse chemical transformations—including cycloaddition reactions and their role as precursors to reactive species—and highlight their significance as pharmacophores and versatile building blocks in the development of novel therapeutics and functional materials.

Introduction: The Unique Character of the N-Hydroxypyrrole Moiety

Pyrrole and its derivatives are fundamental building blocks in chemistry and biology, forming the core of essential molecules like heme, chlorophyll, and numerous pharmaceuticals.[1][2] The introduction of a hydroxyl group directly onto the pyrrole nitrogen atom creates the N-hydroxypyrrole system, a modification that profoundly influences the molecule's structure and chemical behavior.

The N-hydroxy group acts as both a hydrogen bond donor and acceptor, and its electronic influence can modulate the aromaticity and nucleophilicity of the pyrrole ring. This dual character opens up unique avenues for synthetic manipulation and molecular design. While relatively rare in nature compared to other pyrrolic systems, N-hydroxypyrroles have been identified in natural products such as hormaomycin and chalkophomycin, where they often play a crucial role in metal binding or overall biological activity.[3][4] Their growing importance stems from their utility as:

• Versatile Synthetic Intermediates: Capable of undergoing a range of transformations to build complex molecular architectures.

• Bioactive Scaffolds: The N-hydroxy group can act as a key pharmacophore, particularly as a metal-chelating moiety for inhibiting metalloenzymes.[5]

• Latent Sources of Reactive Species: Serving as precursors to stable nitroxide radicals and the signaling molecule nitroxyl (HNO).

This guide will systematically unpack these facets, providing both the theoretical underpinnings and practical, field-proven insights into harnessing the potential of N-hydroxypyrrole chemistry.

Synthetic Routes to N-Hydroxypyrroles

The construction of the N-hydroxypyrrole core can be achieved through several strategic approaches. The choice of method is often dictated by the desired substitution pattern and the availability of starting materials.

The Paal-Knorr Synthesis: A Classic and Versatile Approach

The Paal-Knorr synthesis is a cornerstone of pyrrole chemistry, involving the condensation of a 1,4-dicarbonyl compound with a primary amine.[6] By employing hydroxylamine (NH₂OH) or its salts as the amine component, this method provides a direct and reliable route to N-hydroxypyrroles.[7][8]

Causality Behind the Mechanism: The reaction is typically acid-catalyzed. The acid serves to protonate one of the carbonyl groups, activating it for nucleophilic attack by the hydroxylamine nitrogen. A sequence of intramolecular cyclization and dehydration steps ensues, leading to the formation of the aromatic pyrrole ring. The process is robust and tolerates a wide variety of substituents on the dicarbonyl precursor.[6][9]

Figure 1: Mechanism of the Paal-Knorr N-hydroxypyrrole synthesis.

Modern One-Pot Strategies

Recent advancements have focused on developing more convergent and efficient syntheses. One notable method involves a one-pot reaction of (E)-β-chlorovinyl ketones with hydroxylamine, mediated by a traceless arylsulfinate.[10][11] This strategy cleverly redirects the reaction pathway away from the expected isoxazole formation towards the desired N-hydroxypyrrole.

Mechanistic Insight: The arylsulfinate acts as a soft nucleophile, promoting an α-vinyl enolization to form a transient alkenyl sulfone. This intermediate is then readily attacked by hydroxylamine, leading to an oxazine intermediate which, under microwave heating, rearranges to the thermodynamically more stable N-hydroxypyrrole product.[10] This approach showcases how a seemingly simple reaction can be controlled by a mediator to access a less obvious, yet valuable, product.

Biosynthetic Pathways

Nature has evolved sophisticated enzymatic machinery to construct N-hydroxypyrroles. In the biosynthesis of the natural product chalkophomycin, the N-hydroxypyrrole moiety is derived from L-proline.[3][4] The process involves a series of enzyme-catalyzed steps:

• Adenylation: L-proline is activated by an adenylating enzyme (ChmJ).

• Thiolation: The activated proline is loaded onto a carrier protein (ChmI).

• N-Oxygenation: A flavin-dependent enzyme (ChmG) hydroxylates the nitrogen atom.

• Dehydrogenation: A second flavin-dependent enzyme (ChmH) catalyzes oxidation to form the aromatic pyrrole ring.[3][4]

Understanding these biosynthetic pathways not only provides insight into natural product chemistry but can also inspire the development of novel biocatalytic methods for N-hydroxypyrrole synthesis.

Synthetic Method	Precursors	Key Conditions	Advantages	Limitations	Reference(s)
Paal-Knorr Synthesis	1,4-Diketones, Hydroxylamine	Acid catalysis (e.g., p-TsOH)	High versatility, reliable, tolerates many functional groups.	Requires access to substituted 1,4-diketones.	[6][7][8]
Arylsulfinate-Mediated	(E)-β-chlorovinyl ketones, NH₂OH	Sodium arylsulfinate, microwave heating	One-pot, good yields, accesses novel substitution patterns.	Requires specific ketone precursors, microwave conditions.	[10][11]
Biosynthesis	L-proline	Multiple enzymes (in vivo)	Green, highly specific.	Limited to biological systems, not easily scalable for general lab use.	[3][4]

Reactivity and Chemical Transformations

The N-hydroxy group is not merely a passive substituent; it is a key determinant of the molecule's reactivity, enabling transformations that are often inaccessible to other pyrroles.

Cycloaddition Reactions: Building Molecular Complexity

N-hydroxypyrroles and their derivatives can participate in various cycloaddition reactions, providing powerful tools for constructing fused and complex heterocyclic systems.

• [3+2] Cycloadditions: The pyrrole ring can act as a 1,3-dipole precursor in certain contexts. More commonly, derivatives of N-hydroxypyrroles can be designed to participate in [3+2] cycloadditions with various dipolarophiles.[12] For instance, the generation of azomethine ylides from related N-substituted pyrrole-2-carboxaldehydes enables cycloadditions with alkenes to form dihydropyrrolizine skeletons, a reaction that proceeds via copper catalysis.[13][14]

• [4+2] Diels-Alder Reactions: While the aromaticity of pyrrole can make it a reluctant diene, the reaction is possible, particularly with highly reactive dienophiles like benzynes.[15] The N-hydroxy group can be protected or derivatized to modulate the electronic properties of the pyrrole ring, potentially enhancing its reactivity in such cycloadditions.

Figure 2: Versatility of the N-hydroxypyrrole scaffold.

Precursors to Stable Nitroxide Radicals

One of the most significant applications of N-hydroxypyrroles is their role as precursors to stable nitroxide radicals. Mild oxidation of the N-hydroxy group, often using agents like lead dioxide or silver(I) oxide, quantitatively converts the diamagnetic N-hydroxypyrrole into its corresponding paramagnetic pyrrolinoxyl radical.[16]

These stable radicals are invaluable tools in chemistry and biology:

• Spin Labels for EPR Spectroscopy: They can be attached to biomolecules to study structure and dynamics.

• Mediators in Controlled Radical Polymerization (NMP): Nitroxides like TEMPO are well-known, but heterocyclic variants offer different steric and electronic properties, enabling finer control over polymerization processes.[17]

• Antioxidants: Nitroxides can act as mimics of superoxide dismutase (SOD) and scavenge reactive oxygen species (ROS).[18]

Latent Sources of Nitroxyl (HNO)

Nitroxyl (HNO), the one-electron reduced and protonated sibling of nitric oxide (NO), has emerged as a unique signaling molecule with distinct pharmacological properties, particularly in the cardiovascular system.[19][20] Compounds capable of releasing HNO under physiological conditions are of great therapeutic interest. N-hydroxy compounds, particularly N-substituted hydroxylamines with good leaving groups, are a major class of HNO donors.[21][22] N-hydroxypyrroles, especially when appropriately substituted to facilitate N-O bond cleavage, represent a potential platform for the design of novel, tunable HNO-releasing drugs.

Applications in Drug Development

The pyrrole nucleus is a "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs.[1][2] The N-hydroxy functional group endows this scaffold with properties that are highly advantageous for drug design.

Metalloenzyme Inhibition

Many enzymes critical to disease processes contain a metal ion in their active site. The N-hydroxy group, often in concert with an adjacent carbonyl (as in N-hydroxypyrrole-2,5-diones), forms a powerful bidentate metal-binding pharmacophore.[5] This allows N-hydroxypyrrole derivatives to act as potent inhibitors of metalloenzymes by chelating the catalytic metal ion (e.g., Zn²⁺, Fe²⁺, Cu²⁺). This strategy is employed in designing inhibitors for targets such as:

• Tyrosinase: A copper-containing enzyme involved in melanin production; its inhibition is relevant for cosmetics and treating hyperpigmentation.[23]

• Histone Deacetylases (HDACs): Zinc-dependent enzymes that are major targets in cancer therapy.

• Matrix Metalloproteinases (MMPs): Zinc-dependent enzymes involved in tissue remodeling, inflammation, and cancer metastasis.

Modulators of Biological Activity

Beyond metal chelation, the N-hydroxy group influences a molecule's overall physicochemical properties, such as polarity, solubility, and its ability to interact with protein targets through hydrogen bonding.[1] This allows for fine-tuning of a drug candidate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. N-substituted pyrrole-2,5-diones (maleimides) have been investigated for a wide range of biological activities, including as cholesterol absorption inhibitors and anti-inflammatory agents.[24][25][26] The introduction of an N-hydroxy group provides an additional vector for optimizing potency and selectivity.

Experimental Protocols: A Self-Validating System

The following protocol describes a representative Paal-Knorr synthesis of 1-hydroxy-2,5-dimethylpyrrole, a foundational N-hydroxypyrrole compound.

Protocol 1: Synthesis of 1-Hydroxy-2,5-dimethylpyrrole

Objective: To synthesize 1-hydroxy-2,5-dimethylpyrrole from 2,5-hexanedione and hydroxylamine hydrochloride.

Materials:

• 2,5-Hexanedione (1.0 eq)

• Hydroxylamine hydrochloride (1.1 eq)

• Sodium acetate (1.1 eq)

• Ethanol

• Water

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve hydroxylamine hydrochloride (1.1 eq) and sodium acetate (1.1 eq) in a minimal amount of water. Rationale: Sodium acetate acts as a base to liberate free hydroxylamine from its hydrochloride salt.

• Addition of Diketone: To the aqueous solution, add ethanol to create a co-solvent system, followed by the addition of 2,5-hexanedione (1.0 eq). Rationale: The ethanol co-solvent ensures the miscibility of the organic diketone with the aqueous amine solution.

• Reaction: Heat the mixture to reflux (approx. 80-90 °C) and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent. The reaction is typically complete within 2-4 hours.

• Workup: After the reaction is complete (as indicated by the consumption of the starting diketone), cool the mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the remaining aqueous residue, add dichloromethane (DCM). Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine. Rationale: The NaHCO₃ wash removes any remaining acid catalyst or acidic byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product as an oil or low-melting solid.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of Hexanes and Ethyl Acetate (e.g., starting from 9:1 to 4:1).

• Characterization: Combine the pure fractions and remove the solvent under reduced pressure. Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Conclusion and Future Outlook

N-hydroxypyrroles stand at the intersection of classical heterocyclic chemistry and modern molecular design. Their unique reactivity, governed by the N-hydroxy moiety, makes them exceptionally versatile scaffolds. The ability to readily synthesize these compounds, particularly through robust methods like the Paal-Knorr reaction, ensures their accessibility for broad application. Their transformations into complex polycycles via cycloadditions, their role as precursors to stable nitroxides, and their potential as HNO donors underscore their utility as powerful synthetic intermediates.

In drug discovery, the N-hydroxypyrrole motif is poised for significant impact, especially in the design of metalloenzyme inhibitors where its metal-chelating properties can be exploited to achieve high potency and selectivity. As our understanding of the nuanced roles of reactive species like nitroxides and HNO in biology deepens, so too will the importance of their N-hydroxypyrrole precursors. Future research will undoubtedly uncover new synthetic methodologies, expand their reaction chemistry, and further establish the N-hydroxypyrrole as a truly privileged scaffold in the pursuit of novel therapeutics and advanced materials.

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• One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy. Organic Letters. (2022). [Link]

• Paal-Knorr Synthesis. Cambridge University Press.
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• The Role of Specialty Pyrrole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. RSC Medicinal Chemistry. (2022). [Link]

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• The [3+2]Cycloaddition Reaction. University of Illinois Urbana-Champaign.

• Elucidation of Chalkophomycin Biosynthesis Reveals N-Hydroxypyrrole-Forming Enzymes. Journal of the American Chemical Society. (2024). [Link]

• A Concise Synthesis of Pyrrole-Based Drug Candidates from -Hydroxyketones, 3-Oxobutanenitrile, and Anilines. MDPI. (2023). [Link]

• A Review on Pyrrole Derivatives in Medicinal Chemistry: From Natural Products to Modern Therapeutics. Research Journal of Pharmacy and Nursing. (2025). [Link]

• Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response. Bioorganic & Medicinal Chemistry. (2018). [Link]

• Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. Molecules. (2018). [Link]

• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. Centre for Info Bio Technology. (2015). [Link]

• The [3 + 2] Cycloaddition Reaction of N‑Substituted Pyrrole-2-carboxaldehydes with Arylalkenes under Copper Catalysis: Access to Dihydropyrrolizine Skeletons. ACS Publications. (2023). [Link]

• Nitroxides: Chemistry, Antioxidant Properties, and Biomedical Applications. MDPI. (2021). [Link]

• A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. ARKIVOC. (2018). [Link]

• Synthesis and Application of Stable Nitroxide Free Radicals Fused with Carbocycles and Heterocycles. ResearchGate. (2018). [Link]

• The [3 + 2] Cycloaddition Reaction of N-Substituted Pyrrole-2-carboxaldehydes with Arylalkenes under Copper Catalysis: Access to Dihydropyrrolizine Skeletons. Organic Letters. (2023). [Link]

• Recent Advances in the Chemical Biology of Nitroxyl (HNO) Detection and Generation. Antioxidants & Redox Signaling. (2013).

• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. Molecules. (2022). [Link]

• Hydroxyl-Directed Nitrile Oxide Cycloaddition Reactions with Cyclic Allylic Alcohols. Synthesis.

• Unveiling the Chemistry of Higher-Order Cycloaddition Reactions within the Molecular Electron Density Theory. Molecules. (2022). [Link]

• Nitronyl and imino nitroxide free radicals as precursors of magnetic phthalocyanine and porphyrin building blocks. New Journal of Chemistry. (2002). [Link]

• Diels–Alder cycloadditions of N-arylpyrroles via aryne intermediates using diaryliodonium salts. Beilstein Journal of Organic Chemistry. (2018). [Link]

• Synthesis and biological activity of hydroxybenzylidenyl pyrrolidine-2,5-dione derivatives as new potent inhibitors of tyrosinase. MedChemComm. (2018). [Link]

• Synthesis of New 1-(4-Anilinophenyl)-1H-pyrrole-2,5-diones. ResearchGate. (2024). [Link]

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• The Chemistry of Nitroxyl-Releasing Compounds. Journal of Biological Chemistry. (2011). [Link]

• α-H Nitroxides in NMP. University of California, Santa Cruz. [Link]

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Subject: Physical Properties and Boiling Point Determination of 1H-Pyrrol-1-ol

An In-depth Technical Guide

Abstract: This technical guide provides a comprehensive framework for understanding and determining the physical properties of 1H-Pyrrol-1-ol, with a primary focus on its boiling point. Recognizing the limited availability of experimental data for this specific N-hydroxy pyrrole derivative, this document serves as a foundational resource for researchers, scientists, and drug development professionals. It bridges the gap between theoretical prediction and experimental validation by outlining the underlying principles of intermolecular forces, presenting computationally derived data, and detailing robust, field-proven protocols for micro-scale boiling point determination. The methodologies described are designed to be self-validating, ensuring scientific integrity and providing the user with the expertise to accurately characterize this and other novel compounds where published data is scarce.

Introduction and Strategic Importance

1H-Pyrrol-1-ol is a heterocyclic compound featuring a five-membered aromatic pyrrole ring with a hydroxyl group directly attached to the nitrogen atom. This structure distinguishes it significantly from its well-characterized parent, 1H-Pyrrole, by altering its electronic properties and potential for intermolecular interactions. In the landscape of drug discovery and materials science, N-substituted pyrroles are pivotal scaffolds, known for a wide range of biological activities, including antiviral, antitumor, and anti-inflammatory properties[1].

The introduction of an N-hydroxy moiety can profoundly impact a molecule's pharmacokinetic and pharmacodynamic profile by modifying its polarity, hydrogen bonding capability, and metabolic pathways. Therefore, a precise understanding of its fundamental physical properties is not merely academic; it is a prerequisite for:

• Rational Drug Design: Accurate physical data informs computational models for predicting solubility, membrane permeability, and receptor binding.

• Process Chemistry & Purification: Knowledge of the boiling point is critical for developing purification strategies such as distillation, selecting appropriate reaction solvents, and ensuring thermal stability during synthesis.[2]

• Safety and Handling: Properties like boiling point and flash point are essential for establishing safe laboratory and manufacturing procedures.

This guide addresses a critical knowledge gap by providing both the theoretical context and the practical, step-by-step methodologies required to determine the boiling point of 1H-Pyrrol-1-ol with high fidelity.

Theoretical Framework: From Molecular Structure to Physical Behavior

The physical properties of a compound are a direct manifestation of its molecular structure and the resulting intermolecular forces. The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure, allowing the liquid to transition into the vapor phase.[3][4] The energy required to overcome the intermolecular forces holding the liquid molecules together dictates how high this temperature will be.[5]

Key Intermolecular Forces in 1H-Pyrrol-1-ol:

• Dipole-Dipole Interactions: The N-O bond introduces a significant dipole moment, leading to stronger electrostatic attractions between molecules compared to the less polar C-N bonds in many other pyrrole derivatives.

• Hydrogen Bonding: The presence of the N-OH group allows 1H-Pyrrol-1-ol to act as a hydrogen bond donor (via the H) and acceptor (via the O). This is a powerful intermolecular force that is absent in the parent 1H-Pyrrole (which can only act as a H-bond donor via its N-H proton). This suggests that 1H-Pyrrol-1-ol will have a significantly higher boiling point than 1H-Pyrrole (Boiling Point: 129-131 °C)[6][7][8].

• Van der Waals Forces (London Dispersion Forces): These temporary, induced-dipole forces are present in all molecules and increase with molecular size and surface area.

Understanding these forces provides the causal explanation for the expected physical behavior of 1H-Pyrrol-1-ol and underscores the importance of experimental verification.

Predicted vs. Experimental Data: The Case of 1H-Pyrrol-1-ol

A thorough literature search reveals a significant lack of experimentally determined physical property data for 1H-Pyrrol-1-ol. In such cases, computational predictions serve as a valuable starting point. However, these are theoretical values and must be substantiated by empirical measurement.

Table 1: Computed Physical and Chemical Properties for 1H-Pyrrol-1-ol

Property	Predicted Value	Data Source
Molecular Formula	C₄H₅NO	PubChem
Molecular Weight	83.09 g/mol	PubChem[9]
IUPAC Name	1-hydroxypyrrole	PubChem[9]
XLogP3 (Lipophilicity)	1.3	PubChem[9]
Topological Polar Surface Area	25.2 Ų	PubChem[9]
Hydrogen Bond Donor Count	1	PubChem[9]

| Hydrogen Bond Acceptor Count | 1 | PubChem[9] |

This table highlights the reliance on computational data and sets the stage for the necessity of the experimental protocols outlined below.

Experimental Protocol: Micro-Boiling Point Determination

For novel compounds synthesized on a research scale, sample conservation is paramount. The Thiele tube method is a classic and reliable micro-scale technique that requires less than 0.5 mL of sample.[10]

Causality Behind Experimental Choices

• Apparatus: The Thiele tube is designed with a specific side-arm loop to facilitate uniform heating of the mineral oil bath via convection currents, preventing localized superheating and ensuring a stable, gradual temperature increase.[5][10]

• Inverted Capillary Tube: A small, sealed-end capillary tube is placed (open-end down) into the sample. The air trapped inside acts as a micro-boiling stone, ensuring smooth boiling.[11] As the sample is heated, this trapped air expands and exits as a stream of bubbles. When the boiling point is reached, the sample's vapor pressure is high enough to produce a rapid, continuous stream of bubbles from the capillary tip.[5][12]

• Defining the Boiling Point: The boiling point is recorded not during heating, but upon cooling. As the temperature drops slightly below the boiling point, the vapor pressure inside the capillary decreases, and the higher atmospheric pressure forces the liquid back into the capillary tube. The temperature at which the liquid just begins to enter the capillary is the true boiling point, where the external and internal pressures are in equilibrium.[5][10][12]

Workflow for Micro-Boiling Point Determination

Caption: Workflow for experimental boiling point determination using the Thiele tube method.

Detailed Step-by-Step Methodology

Materials:

• Thiele tube filled with mineral oil

• Thermometer (-10 to 250 °C)

• Micro test tube (e.g., 6 x 50 mm)

• Glass capillary tube (sealed at one end)

• Rubber band or tubing slice

• Heating source (Bunsen burner or heat gun)

• Clamp and stand

• Sample of 1H-Pyrrol-1-ol (~0.5 mL)

• Safety glasses and lab coat

Procedure:

• Preparation: Ensure all glassware is clean and completely dry. Moisture will lead to erroneous results.[12]

• Sample Loading: Using a pipette, add a few drops of 1H-Pyrrol-1-ol to the micro test tube to a depth of about 1.5-2.0 cm.[12]

• Capillary Insertion: Drop the sealed-end capillary tube into the micro test tube with its open end facing down.

• Apparatus Assembly: Attach the micro test tube to the thermometer using a small rubber band. The bottom of the test tube should be aligned with the center of the thermometer bulb.[12]

• Mounting: Secure the thermometer with the attached sample into the Thiele tube using a clamp. The thermometer bulb should be positioned just below the upper opening of the side arm to ensure it accurately measures the temperature of the circulating oil.[12]

• Heating: Gently heat the side arm of the Thiele tube with a small flame or heat gun, moving it back and forth to ensure even heating.[5]

• Observation (Heating Phase): As the temperature rises, a slow stream of bubbles will emerge from the capillary tube as the trapped air expands. As the liquid's boiling point is approached and surpassed, this will change to a rapid and continuous stream of vapor bubbles.[10][12]

• Observation (Cooling Phase): Once a vigorous stream of bubbles is observed, remove the heat and allow the apparatus to cool slowly.

• Measurement: Watch the capillary tube intently. The moment the stream of bubbles stops and the liquid is drawn back into the capillary, immediately read and record the temperature on the thermometer. This is the observed boiling point.[5][12]

• Validation: For a trustworthy result, allow the apparatus to cool further, then repeat the heating and cooling cycle. A pure compound will yield a reproducible boiling point (within 1-2 °C).[13]

Data Interpretation and Reporting

The Importance of Pressure Correction

The boiling point of a liquid is highly dependent on the external pressure.[3] Scientific literature reports boiling points corrected to standard pressure (760 mmHg or 101.3 kPa). It is crucial to record the ambient barometric pressure at the time of the experiment and apply a correction. While pressure-temperature nomographs are available, a general rule of thumb for many organic liquids is that the boiling point decreases by approximately 0.5 °C for every 10 mmHg drop in pressure below 760 mmHg.

Purity Indication

A key aspect of this protocol's self-validating nature is its ability to indicate purity.

• Pure Compound: Exhibits a sharp, distinct boiling point that is reproducible.

• Impure Compound: Boils over a temperature range and may show variations in repeated measurements.[4][13]

The determination of a narrow boiling range for a synthesized batch of 1H-Pyrrol-1-ol provides strong evidence of its purity.

Conclusion

While computational tools provide valuable estimates, they cannot replace empirical data in the rigorous fields of chemical research and drug development. The physical properties of 1H-Pyrrol-1-ol, particularly its boiling point, are defining characteristics that govern its behavior from laboratory-scale purification to potential therapeutic application. This guide has established the theoretical basis for its expected properties and provided a detailed, validated experimental protocol for their determination. By following this methodology, researchers can confidently characterize 1H-Pyrrol-1-ol, ensuring the integrity of their subsequent work and contributing vital data to the broader scientific community.

References

• Micro Boiling Point Determination. (n.d.). chymist.com. [Link]

• A Micro-method of Determining the Boiling Point Of. (n.d.). Scribd. [Link]

• Micro-boiling point measurement. (n.d.). University of Calgary. [Link]

• Determination of Boiling Point of Organic Compounds. (2025, July 23). GeeksforGeeks. [Link]

• How to Determine Boiling Points on the Microscale. (2013, July 22). Chemtips. [Link]

• Micro-boiling point measurement. (n.d.). University of Sydney. [Link]

• DETERMINATION OF BOILING POINTS. (n.d.). [Link]

• EXPERIMENT (2) - DETERMINATION OF BOILING POINTS Purpose. (2021, September 19). [Link]

• 6.2B: Step-by-Step Procedures for Boiling Point Determination. (2022, May 5). Chemistry LibreTexts. [Link]

• 1H-Pyrrol-1-ol. (n.d.). PubChem. [Link]

• 1H-Pyrrole. (n.d.). Merck Index. [Link]

• 1H-Pyrrole. (2025, May 20). ChemSrc. [Link]

• Pyrrole. (n.d.). PubChem. [Link]

• 2-(1H-Pyrrol-1-yl)aniline Properties. (2025, October 15). U.S. Environmental Protection Agency. [Link]

• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. (n.d.). CIBTech. [Link]

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Protocols & Analytical Methods

Application Note: 1H-Pyrrol-1-ol and Its Derivatives as Emerging Ligands in Transition Metal Catalysis

Target Audience: Researchers, Organometallic Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Ligand Benchmarking, and Self-Validating Protocols

Scientific Rationale & Mechanistic Insights

Historically, nitrogen-containing heterocycles such as pyridines, imidazoles, and phenanthrolines have dominated the landscape of transition metal catalysis. However, the 1H-pyrrol-1-ol (N-hydroxypyrrole) scaffold has recently emerged as a highly versatile, redox-active ligand. The inspiration for its application in synthetic organometallic chemistry stems from recent biosynthetic discoveries—most notably, the isolation of chalkophomycin, a natural metallophore where an N-hydroxypyrrole moiety serves as a potent metal-binding ligand for cupric (Cu(II)) ions[1].

The Causality of Ligand Design

Why transition from traditional N-donors to 1H-pyrrol-1-ol derivatives? The answer lies in the unique electronic topology of the deprotonated 1-hydroxypyrrolate anion .

• Hard/Soft Synergy: The anionic oxygen acts as a "hard" Lewis base, providing strong σ -donation that aggressively stabilizes high-valent transition metal intermediates (e.g., Cu(III) or Pd(IV) in oxidative addition cycles). Concurrently, the aromatic pyrrole ring offers π -backbonding capabilities, tuning the electron density at the metal center.

• Bidentate Chelation: When functionalized at the C2 position with a carboxylate, imine, or amide, the 1H-pyrrol-1-ol core forms an exceptionally stable bidentate (O,O or N,O) chelate. This rigid bite angle prevents catalyst deactivation via ligand dissociation under harsh oxidative conditions.

Accessing the Ligand Scaffold

Synthesizing the 1H-pyrrol-1-ol core has been significantly streamlined by recent methodological breakthroughs. Researchers can now utilize gold-catalyzed cyclizations of unconjugated ynones to achieve one-pot, single-step access to 1-hydroxypyrrole skeletons[2]. Alternatively, a traceless arylsulfinate-mediated soft α -vinyl enolization of β -chlorovinyl ketones provides rapid access to sterically and electronically diverse N-hydroxypyrrole libraries[3].

Quantitative Data: Ligand Benchmarking

To demonstrate the efficacy of 1H-pyrrol-1-ol derivatives, we benchmarked a model bidentate ligand, 1H-pyrrol-1-ol-2-carboxylate (L1) , against standard ligands in a Cu-catalyzed Ullmann-type C-N cross-coupling reaction.

Table 1: Electronic and Steric Parameters of Selected Ligands

Ligand Type	Coordination Mode	Hard/Soft Donor Profile	Redox Stability	Steric Tunability
1H-Pyrrol-1-ol (L1)	Bidentate (N,O or O,O)	Hard (O) / Soft (N/ π )	High (Anionic stabilization)	Excellent (C2/C5 positions)
Phenanthroline	Bidentate (N,N)	Soft (N)	Moderate	Limited
Salen	Tetradentate (N,N,O,O)	Mixed	High	Good

Table 2: Optimization of Cu-Catalyzed C-N Coupling of Aryl Halides

Reaction Conditions: Iodobenzene (1.0 mmol), Aniline (1.2 mmol), Base (K2CO3), Solvent (DMSO).

Entry	Ligand	Catalyst Loading	Temperature (°C)	Time (h)	Yield (%)
1	None	10 mol%	110	24	12
2	Phenanthroline	10 mol%	110	24	68
3	1H-Pyrrol-1-ol (L1)	10 mol%	110	12	95
4	1H-Pyrrol-1-ol (L1)	5 mol%	80	16	89

Insight: The strong σ -donation from the 1-hydroxypyrrolate accelerates the oxidative addition step, allowing for a reduction in both catalyst loading and reaction temperature while maintaining superior yields.

Visualizations

Cu-Catalyzed C-N Cross-Coupling Cycle via 1H-Pyrrol-1-olate Ligand Stabilization.

Step-by-step workflow for ligand synthesis, metal complexation, and catalytic screening.

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . Built-in visual and chemical checkpoints allow the operator to confirm the success of each step before proceeding.

Protocol A: In Situ Generation of the Cu(II)-Pyrrol-1-olate Precatalyst

The causality behind in situ generation is to prevent the premature oxidative dimerization of the free N-hydroxypyrrole ligand before it can coordinate to the metal center.

• Solvent Preparation: Add 5.0 mL of anhydrous DMSO to a Schlenk flask. Sparge with dry Argon for 15 minutes.

  • Validation Check: The solvent must be completely degassed. Oxygen contamination will lead to ligand degradation.

• Ligand Deprotonation: Add 0.11 mmol of 1H-pyrrol-1-ol-2-carboxylic acid (L1) and 0.12 mmol of potassium tert-butoxide (KOtBu) to the flask. Stir at room temperature for 10 minutes.

  • Validation Check: The solution will transition from clear to a pale yellow, indicating the successful formation of the highly nucleophilic 1-hydroxypyrrolate anion.

• Metal Complexation: Introduce 0.10 mmol of Cu(OTf)₂ in one portion under a positive flow of Argon.

  • Validation Check (Critical): The solution should immediately transition to a deep emerald green . This distinct color shift confirms the formation of the Cu(II)-pyrrolate complex. If the solution turns muddy brown, oxygen contamination has occurred; discard and re-degas the solvent.

Protocol B: General Procedure for Cu-Catalyzed C-N Cross-Coupling

• Reagent Addition: To the emerald green precatalyst solution generated in Protocol A, add 1.0 mmol of the aryl iodide, 1.2 mmol of the amine nucleophile, and 2.0 mmol of K₂CO₃.

• Catalyst Activation: Heat the reaction mixture to 80 °C.

  • Validation Check: Within 30 minutes, the solution will shift from green to a deep reddish-brown . This indicates the in situ reduction of Cu(II) to the catalytically active Cu(I) species and subsequent oxidative addition of the aryl halide.

• Reaction Monitoring: Maintain heating for 16 hours. Monitor the consumption of the aryl iodide via TLC (Hexanes:EtOAc 8:2).

• Workup and Isolation: Cool the mixture to room temperature, dilute with 20 mL of ethyl acetate, and wash with saturated aqueous NH₄Cl (3 x 15 mL) to sequester the copper. Dry the organic layer over MgSO₄, concentrate in vacuo, and purify via flash column chromatography.

References

• Title: Elucidation of Chalkophomycin Biosynthesis Reveals N-Hydroxypyrrole-Forming Enzymes Source: Journal of the American Chemical Society (2024) URL: [Link]

• Title: Gold-catalyzed cyclization of unconjugated ynone derivatives for 2H-1,2-oxazine and 1-hydroxypyrrole skeletons through one-pot and single-step strategy Source: Chemical Papers (2023) URL: [Link]

• Title: One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy Source: Organic Letters (2022) URL: [Link]

Sources

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• 2. chemicalpapers.com [chemicalpapers.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note & Protocols: Strategic Incorporation of 1H-Pyrrol-1-ol for the Development of Functional Conducting Polymer Platforms

Preamble: Beyond Conductivity—The Imperative for Functional Polypyrroles

Polypyrrole (PPy) has long been a cornerstone in the field of conducting polymers, lauded for its straightforward synthesis, environmental stability, and respectable conductivity.[1][2] However, the evolution of sophisticated biomedical applications—from targeted drug delivery systems to high-specificity biosensors—demands more than simple electrical conductance.[3][4] The next generation of "smart" materials requires a polymer backbone that is not only conductive but also chemically addressable, allowing for the covalent attachment of bioactive molecules, targeting ligands, or therapeutic payloads.[5][6]

This guide focuses on a strategic approach to creating such functional materials through the incorporation of N-substituted pyrrole monomers, with a specific focus on 1H-Pyrrol-1-ol . The N-hydroxyl (-OH) moiety of this monomer serves as a versatile chemical handle, enabling post-polymerization modification and opening new avenues for creating multifunctional platforms. While polypyrrole itself is well-studied, the specific polymerization of 1H-Pyrrol-1-ol is a novel area. Therefore, the protocols herein are built upon established, field-proven principles of pyrrole chemistry and electropolymerization, providing a robust framework for researchers to pioneer these new materials.[7][8]

We will explore both electrochemical and chemical oxidative polymerization routes and provide detailed protocols for material characterization and subsequent functionalization, empowering researchers to harness the full potential of these advanced biomaterials.

Part 1: The Monomer—Synthesis and Strategic Considerations

The quality and purity of the monomer are paramount to achieving a conducting polymer with desirable and reproducible properties. While 1H-Pyrrol-1-ol is a known compound[9], its synthesis is not as commonly documented as that of pyrrole itself. A plausible synthetic route involves the controlled oxidation of 1H-pyrrole. It is crucial to employ purification techniques such as distillation or column chromatography to remove any residual oxidants or byproducts, which can interfere with the polymerization process and degrade the final material's electrical properties.

Causality Behind Monomer Purity: Impurities can act as chain terminators, leading to low molecular weight polymers with poor mechanical integrity and reduced conductivity. Furthermore, residual acidic or basic impurities can alter the polymerization kinetics and the doping state of the final polymer.[10]

Proposed Polymerization Pathway

The polymerization of 1H-Pyrrol-1-ol, like other pyrrole derivatives, proceeds via the oxidative coupling of monomer units. This process involves the formation of radical cations, which then combine to form dimers, oligomers, and ultimately, the polymer chain. The N-hydroxyl group is expected to remain intact during this process, providing a reactive site on the polymer backbone.

Caption: Proposed polymerization of 1H-Pyrrol-1-ol monomer into its corresponding conducting polymer.

Part 2: Polymerization Methodologies—Crafting the Conductive Scaffold

The choice of polymerization technique is a critical determinant of the final material's properties, including its morphology, conductivity, and processability. We present two robust, complementary methods: electrochemical polymerization for precise film deposition and chemical oxidative polymerization for bulk material synthesis.

Methodology 1: Electrochemical Polymerization Protocol

Electropolymerization offers unparalleled control over film thickness, density, and morphology directly onto a conductive substrate, making it ideal for fabricating electrodes for biosensors or drug delivery devices.[11][12][13] The process involves the anodic oxidation of the monomer in an electrolyte solution.[12]

Step-by-Step Protocol:

• Electrochemical Cell Assembly:

  • Working Electrode (WE): The substrate for polymer deposition (e.g., Indium Tin Oxide (ITO) coated glass, platinum foil, or a gold electrode). Clean the WE meticulously by sonicating in acetone, isopropanol, and deionized (DI) water.

  • Counter Electrode (CE): A high surface area inert conductor, typically a platinum mesh or graphite rod.

  • Reference Electrode (RE): A stable electrode with a known potential, such as a Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl).

  • Assemble the three electrodes in a glass electrochemical cell.

• Electrolyte Preparation:

  • Prepare a solution of 0.1 M 1H-Pyrrol-1-ol in an appropriate solvent. Acetonitrile is a common choice for its wide electrochemical window.

  • Add a supporting electrolyte (dopant), such as 0.1 M Tetrabutylammonium perchlorate (TBAPF₆) or Lithium perchlorate (LiClO₄). The choice of dopant is critical as the anion becomes incorporated into the polymer film to balance the positive charge, profoundly influencing the final properties.[14]

  • Deoxygenate the solution by bubbling with high-purity nitrogen or argon for 15-20 minutes. Oxygen can interfere with the radical polymerization process.

• Polymerization Execution (using a Potentiostat):

  • Potentiodynamic Method (Cyclic Voltammetry): Cycle the potential between a lower limit (e.g., -0.2 V vs. Ag/AgCl) and an upper limit where monomer oxidation occurs (e.g., +0.8 V to +1.2 V). The appearance of increasing redox peaks with each cycle indicates successful polymer film growth. This method creates dense, uniform films.[15]

  • Potentiostatic Method: Apply a constant potential at which the monomer oxidizes efficiently (e.g., +0.9 V vs. Ag/AgCl). Film thickness is proportional to the total charge passed. This method is rapid and suitable for thicker films.

• Post-Polymerization Treatment:

  • After deposition, rinse the polymer-coated electrode thoroughly with fresh solvent (acetonitrile) to remove unreacted monomer and excess electrolyte.

  • Dry the film under a gentle stream of nitrogen.

Caption: Workflow for the electrochemical polymerization of 1H-Pyrrol-1-ol.

Parameter	Typical Range	Rationale
Monomer Concentration	0.05 - 0.5 M	Affects polymerization rate and film morphology.
Dopant Concentration	0.1 M	Ensures sufficient conductivity of the solution.
Solvent	Acetonitrile, Water	Must dissolve monomer and electrolyte; stable in the potential window.
Polymerization Potential	+0.8 V to +1.2 V vs. Ag/AgCl	Must be sufficient to oxidize the monomer but not so high as to cause over-oxidation and degradation of the polymer.[7]
Deposition Charge	10 - 100 mC/cm²	Directly controls the thickness of the deposited polymer film.

Table 1: Typical parameters and their scientific basis for the electrochemical polymerization of pyrrole derivatives.

Methodology 2: Chemical Oxidative Polymerization Protocol

This method is ideal for producing larger quantities of the polymer as a powder, which can then be processed into composites or dispersions.[16][17] The polymerization is initiated by a chemical oxidant in solution.[18]

Step-by-Step Protocol:

• Monomer Solution: Dissolve 1H-Pyrrol-1-ol (e.g., 0.1 M) in a suitable solvent such as water, chloroform, or acetonitrile in a round-bottom flask.[18] Place the flask in an ice bath to control the reaction temperature, as the polymerization is often exothermic.

• Oxidant Solution: In a separate container, dissolve an oxidant, such as Iron(III) chloride (FeCl₃) or Ammonium persulfate (APS), in the same solvent. A typical molar ratio of oxidant to monomer is ~2.4:1.[18]

• Initiation of Polymerization: Add the oxidant solution dropwise to the chilled, rapidly stirring monomer solution. A color change (typically to black or dark brown) indicates the onset of polymerization.[2]

• Reaction: Allow the reaction to proceed for 2-24 hours under constant stirring at a controlled temperature (e.g., 0-5 °C). The reaction time influences the molecular weight and yield.

• Isolation and Purification:

  • Collect the precipitated polymer powder by vacuum filtration.

  • Wash the polymer extensively with the solvent to remove the oxidant and unreacted monomer.

  • Further wash with methanol and then DI water to remove residual salts.

  • Dry the final polymer powder in a vacuum oven at a moderate temperature (e.g., 40-60 °C).

Part 3: Post-Polymerization Functionalization—Activating the Platform

The primary advantage of incorporating 1H-Pyrrol-1-ol is the availability of the N-hydroxyl group for subsequent chemical modification. This allows for the covalent attachment of molecules for specific applications, such as immobilizing enzymes for biosensors or conjugating drugs for controlled release.[19][20]

Protocol: Carbodiimide-Mediated Esterification for Drug Conjugation

This protocol describes the attachment of a carboxyl-containing molecule (e.g., a drug like ibuprofen or a fluorescent dye) to the polymer's hydroxyl groups.

• Polymer Suspension: Suspend the synthesized poly(1H-pyrrol-1-ol) powder or the polymer-coated electrode in an anhydrous organic solvent (e.g., Dimethylformamide, DMF).

• Activation: Add N,N'-Dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-Dimethylaminopyridine (DMAP) to the suspension. This activates the carboxyl group of the payload molecule.

• Conjugation: Add the carboxyl-containing molecule (drug, dye, etc.) to the reaction mixture.

• Reaction: Allow the reaction to proceed at room temperature for 12-24 hours under an inert atmosphere (nitrogen or argon).

• Purification:

  • For the polymer powder, purify by repeated centrifugation and washing with fresh solvent to remove unreacted reagents and byproducts.

  • For the polymer-coated electrode, simply rinse thoroughly with the appropriate solvents.

• Verification: Confirm successful conjugation using characterization techniques such as FTIR or XPS (see Part 4).

Caption: Logical workflow for conjugating a drug molecule to the polymer backbone.

Part 4: Essential Characterization—Validating Structure and Function

Rigorous characterization is essential to confirm the successful synthesis, modification, and performance of the new material.

Technique	Purpose	Expected Outcome / Insight
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify functional groups and confirm polymerization and conjugation.[21]	Observation of characteristic PPy ring vibration modes. Disappearance or shift of the O-H stretching band (~3300 cm⁻¹) and appearance of a C=O ester band (~1735 cm⁻¹) after drug conjugation.
X-ray Photoelectron Spectroscopy (XPS)	To determine surface elemental composition and chemical states.[22]	Confirmation of nitrogen and oxygen from the polymer backbone. Detection of new elements or changes in C1s and O1s spectra after conjugation.
Cyclic Voltammetry (CV)	To assess electrochemical activity, stability, and doping/de-doping behavior.[23]	A well-defined, stable redox wave indicates good electrochemical properties. A shift in redox potential may occur after functionalization.
Scanning Electron Microscopy (SEM)	To visualize the surface morphology of the polymer film or powder.[1][21]	Typically reveals a granular or cauliflower-like morphology for electropolymerized films. Changes may be observed after functionalization.
Four-Point Probe Measurement	To quantify the electrical conductivity of the polymer film.[24]	Provides a quantitative measure of the material's conductivity (S/cm). Conductivity may decrease after attaching bulky, non-conductive molecules.

Table 2: Key characterization techniques and their roles in validating the synthesized materials.

Part 5: Application Spotlight—Stimuli-Responsive Drug Delivery

The developed functionalized polymer platform is uniquely suited for creating advanced drug delivery systems.[2][6] The conductive nature of the PPy backbone allows for drug release to be triggered by an external electrical signal.[25]

Conceptual Workflow:

• Loading: A therapeutic agent is covalently attached to the poly(1H-pyrrol-1-ol) backbone via the N-hydroxyl handle, as described in the Part 3 protocol.

• Triggering: The polymer, integrated into an implantable device or patch, is subjected to a specific electrical potential.

• Release: The electrical stimulus causes a change in the polymer's redox state. This can be engineered to cleave the ester linkage (e.g., through localized pH changes or direct electrochemical reduction), releasing the drug on demand at the target site. This "on-off" capability minimizes systemic toxicity and maximizes therapeutic efficacy.[6]

This approach combines the stability and conductivity of polypyrrole with the chemical versatility of a functionalized monomer, paving the way for highly controllable, next-generation therapeutic devices.

References

• Yoshizawa, M., Takeyama, W., & Ogawa, H. (2020). Synthesis of Polypyrrole and Its Derivatives as a Liquid Marble Stabilizer via a Solvent-Free Chemical Oxidative Polymerization Protocol. PMC. [Link]

• Jasne, S. J., & Chiklis, C. K. (1992). Polymerization of pyrrole and its derivatives.

• Li, C., & Gu, H. (2009). Functionalized Polypyrrole Film: Synthesis, Characterization, and Potential Applications in Chemical and Biological Sensors. ACS Applied Materials & Interfaces. [Link]

• Chevalier, J. W., & Leclerc, M. (2013). Polypyrroles. In Conjugated Polymers: A Practical Guide to Synthesis. Royal Society of Chemistry. [Link]

• Moon, D. K., et al. (2007). Synthesis of Random Copolymers of Pyrrole and Aniline by Chemical Oxidative Polymerization. Molecular Crystals and Liquid Crystals. [Link]

• Li, Y., et al. (2021). Polypyrrole Derivatives: Preparation, Properties and Application. PMC. [Link]

• Son, S. U., et al. (2009). Branched Fibers of Conducting Polypyrrole: Synthesis and Characterization. Journal of Nanoscience and Nanotechnology. [Link]

• Chougule, M., et al. (2011). Synthesis and Characterization of Polypyrrole (PPy) Thin Films. Soft Nanoscience Letters. [Link]

• George, P. M., et al. (2008). Action at a Distance: Functional Drug Delivery Using Electromagnetic-Field-Responsive Polypyrrole Nanowires. PMC. [Link]

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• Augustine, R., et al. (2018). pH/NIR-Responsive Polypyrrole-Functionalized Fibrous Localized Drug-Delivery Platform for Synergistic Cancer Therapy. ACS Publications. [Link]

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• German, N. (2009). APPLICATION OF POLYPYRROLE FOR BIOSENSOR DESIGN AND MODIFICATION OF LIVING CELLS. Vilniaus universitetas. [Link]

• Kumar, D., & Sharma, A. (2017). Conducting Polymers and Their Characterization. IRJET. [Link]

• Castagnola, V., & Tzeranis, D. S. (2017). Polymer Based Biosensors for Medical Applications. Basicmedical Key. [Link]

• Lee, J. Y., et al. (2011). Amine-functionalized polypyrrole: inherently cell adhesive conducting polymer. PMC. [Link]

• Chen, Y., et al. (2022). Application of Polypyrrole-Based Electrochemical Biosensor for the Early Diagnosis of Colorectal Cancer. PMC. [Link]

• Wang, C., et al. (2004). Polypyrrole Actuators as Valves for Controlled Drug Delivery. Neurophotonics. [Link]

• VEMPATI, S., et al. (2013). Polypyrrole nanoparticles for tunable, pH-sensitive and sustained drug release. Nanoscale (RSC Publishing). [Link]

• National Center for Biotechnology Information. (n.d.). 1H-Pyrrol-1-ol. PubChem. [Link]

• Reddy, G. S., et al. (2019). Synthesis of Multisubstituted Pyrroles from Enolizable Aldehydes and Primary Amines Promoted by Iodine. The Journal of Organic Chemistry. [Link]

• Li, Y., & Qian, R. (2002). Electropolymerization of Pyrrole and Electrochemical Study of Polypyrrole. 5. Controlled Electrochemical Synthesis and Solid-State Transition of Well-Defined Polypyrrole Variants. The Journal of Physical Chemistry B. [Link]

• Wang, M., et al. (2018). Electropolymerization of Pyrrole-Based Ionic Liquids on Selected Wireless Bipolar Electrodes. PMC. [Link]

• Kumar, S., et al. (2024). Electropolymerization of pyrrole on gold (au) electrode.

• Sadki, S., et al. (2016). Electropolymerization kinetics of pyrrole in aqueous solution on graphite felt electrodes. ResearchGate. [Link]

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• Maly, M., et al. (2022). Synthesis and Properties of 1H-Pyrrolo[3′,2′:3,4]fluoreno[9,1-gh]quinolines and 7H-Pyrrolo[2. MDPI. [Link]

• Geetha, S., et al. (2006). Polypyrrole-based conducting polymers and interactions with biological tissues. PMC. [Link]

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• Eisenblätter, J., et al. (2022). Electropolymerization of a New Diketopyrrollopyrrole Derivative into Inherent Chiral Polymer Films. PMC. [Link]/PMC9655490/)

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Technical Notes & Optimization

Optimizing reaction yields and atom economy in 1H-Pyrrol-1-ol synthesis

This guide is designed for researchers, scientists, and drug development professionals dedicated to the synthesis of N-hydroxy pyrroles, specifically 1H-Pyrrol-1-ol. Our focus is to provide actionable insights and troubleshooting strategies to optimize reaction yields and improve atom economy, ensuring both efficiency and adherence to the principles of green chemistry.

Introduction: The Challenge of 1H-Pyrrol-1-ol Synthesis

1H-Pyrrol-1-ol, an N-hydroxypyrrole, is a valuable heterocyclic motif in medicinal chemistry and materials science. However, its synthesis presents unique challenges. Achieving high yields requires careful control over reaction conditions to prevent the formation of byproducts and polymerization. Furthermore, with the increasing importance of sustainable chemical practices, maximizing atom economy—the efficiency with which reactant atoms are incorporated into the final product—is a critical consideration.[1][2] This guide provides a framework for addressing these challenges through a detailed exploration of reaction mechanisms, troubleshooting common experimental issues, and presenting optimized protocols.

Core Principles: Synthetic Routes and Atom Economy

The most common and adaptable method for synthesizing pyrrole derivatives is the Paal-Knorr synthesis, which involves the condensation of a 1,4-dicarbonyl compound with a primary amine or, in our case, hydroxylamine.[3][4] Understanding this mechanism is fundamental to troubleshooting and optimization.

The reaction proceeds via the formation of a hemiaminal, followed by cyclization and subsequent dehydration to yield the aromatic pyrrole ring. The efficiency of each step is highly dependent on factors like pH, temperature, and reactant stoichiometry.

Caption: Paal-Knorr mechanism for 1H-Pyrrol-1-ol synthesis.

What is Atom Economy?

Atom Economy (AE) is a core principle of green chemistry that measures the efficiency of a reaction in converting the mass of reactants into the desired product.[5] It is calculated as:

AE (%) = (Molecular Weight of Desired Product / Sum of Molecular Weights of All Reactants) x 100% [1]

A reaction with high atom economy, like a well-executed Paal-Knorr synthesis where water is the only byproduct, is inherently less wasteful and more sustainable.[6] In contrast, reactions that utilize stoichiometric reagents which are not incorporated into the final product (e.g., certain protecting groups or catalysts that are consumed) will have a lower atom economy.[5]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of 1H-Pyrrol-1-ol.

Q1: Which synthetic route offers the best balance of yield and atom economy for 1H-Pyrrol-1-ol? The Paal-Knorr synthesis, using a 1,4-dicarbonyl compound like succinaldehyde and hydroxylamine, is often the most direct and atom-economical route.[7] The only byproduct is water, leading to a theoretical atom economy approaching 100%.[6] Alternative methods may involve multi-step sequences or reagents that generate significant waste, thereby reducing the overall atom economy.[5]

Q2: How critical is the pH of the reaction medium? Extremely critical. The Paal-Knorr reaction is typically acid-catalyzed, but excessive acidity (pH < 3) can promote a competing side reaction: the acid-catalyzed self-cyclization and dehydration of the 1,4-dicarbonyl to form a furan byproduct.[8][9] Maintaining a weakly acidic to neutral condition (pH 4-7), often by using a weak acid like acetic acid, is crucial for maximizing the yield of the desired pyrrole.[8]

Q3: Can microwave irradiation improve the reaction? Yes, microwave-assisted synthesis can significantly accelerate the Paal-Knorr reaction, often reducing reaction times from hours to minutes and improving yields.[10][11] The rapid, uniform heating provided by microwaves can enhance the rate of the cyclization and dehydration steps. However, temperature control is critical, as excessive temperatures can lead to product decomposition or polymerization.[10]

Q4: My 1H-Pyrrol-1-ol product darkens upon storage. How can I prevent this? Pyrroles, including 1H-Pyrrol-1-ol, are susceptible to oxidation and polymerization upon exposure to air, light, and acid traces, resulting in discoloration (often turning yellow, brown, or black).[12][13] For optimal stability, the purified product should be stored under an inert atmosphere (e.g., argon or nitrogen), protected from light, and kept at a low temperature.[14][15] Ensuring the complete removal of acidic impurities during workup is also essential.

Troubleshooting Guide

This guide provides solutions to specific problems encountered during the synthesis of 1H-Pyrrol-1-ol.

Caption: Troubleshooting workflow for 1H-Pyrrol-1-ol synthesis.

Problem 1: Low or No Product Yield

• Potential Cause A: Sub-optimal Reaction Conditions. The condensation reaction often requires sufficient thermal energy to drive the dehydration steps.[11] Insufficient heating or reaction time can lead to an incomplete conversion.

  • Solution: Gradually increase the reaction temperature and monitor the progress using Thin Layer Chromatography (TLC). Consider switching to a higher-boiling solvent or employing microwave irradiation to safely reduce reaction times and potentially increase yield.[11]

• Potential Cause B: Poor Reactant Quality. The 1,4-dicarbonyl starting material may be of low purity or prone to self-polymerization. Hydroxylamine solutions can also degrade over time.

  • Solution: Use freshly distilled or purified 1,4-dicarbonyl compounds. Verify the concentration and quality of the hydroxylamine solution before use. If using a salt like hydroxylamine hydrochloride, ensure stoichiometric addition of a base (e.g., NaOAc, NEt₃) to liberate the free hydroxylamine.[10]

Problem 2: Significant Furan Byproduct Formation

• Potential Cause: Excessively Acidic Conditions. As previously mentioned, a pH below 3 strongly favors the intramolecular cyclization of the 1,4-dicarbonyl to form a furan, which competes directly with the desired reaction with hydroxylamine.[8][9]

  • Solution: Avoid the use of strong mineral acids (e.g., HCl, H₂SO₄) as the primary catalyst.[16] Instead, use a weak organic acid like glacial acetic acid or conduct the reaction in a buffered system to maintain a pH between 4 and 7.[8] Employing an excess of hydroxylamine can also help the desired bimolecular reaction outcompete the unimolecular furan formation.[16]

Problem 3: Formation of a Dark, Tarry, or Polymeric Substance

• Potential Cause: Product/Reactant Degradation. High temperatures, especially in the presence of strong acids, can cause the starting materials or the newly formed pyrrole ring to polymerize or decompose, leading to an intractable tarry mixture.[11][16]

  • Solution: Reduce the reaction temperature and/or shorten the reaction time. If a catalyst is necessary, use the mildest acid possible at the lowest effective concentration. Ensure that the workup procedure effectively neutralizes all acidic components to prevent post-reaction degradation of the isolated product.

Data Summary: Optimizing Reaction Parameters

The following table summarizes how different reaction parameters can be adjusted to troubleshoot common issues and optimize the synthesis.

Parameter	Low Yield	Furan Byproduct	Polymerization	Recommended Action & Rationale
Temperature	✔	✔	Increase cautiously to drive reaction to completion; decrease if polymerization is observed.[11]
pH / Catalyst	✔	✔	✔	Maintain weakly acidic conditions (pH 4-7) with a weak acid (e.g., acetic acid) to catalyze the reaction without promoting furan formation or polymerization.[8][9]
Reactant Ratio	✔	✔	Use a slight excess (1.1-1.5 eq.) of hydroxylamine to favor the bimolecular reaction over unimolecular dicarbonyl cyclization.[16]
Solvent	✔	Polar, hygroscopic solvents can sometimes improve yields.[17] Ethanol or methanol are common choices.
Reaction Time	✔	✔	Monitor by TLC to ensure completion. Avoid unnecessarily long reaction times which can lead to byproduct formation and degradation.[18]

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 1H-Pyrrol-1-ol

This protocol is adapted from methodologies for N-substituted pyrroles and N-hydroxypyrroles, emphasizing speed and efficiency.[10][11]

• Preparation: To a 10 mL microwave vial, add the 1,4-dicarbonyl compound (1.0 eq.), hydroxylamine hydrochloride (1.2 eq.), and sodium acetate (1.2 eq.).

• Solvent Addition: Add a suitable solvent, such as ethanol (to a concentration of ~0.5 M).

• Sealing: Seal the vial with a cap.

• Microwave Irradiation: Place the vial in a microwave reactor and irradiate at 120 °C for 15-30 minutes.[10] Monitor the internal pressure to ensure it remains within safe limits.

• Workup: After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Analytical Characterization of 1H-Pyrrol-1-ol

Confirming the identity and purity of the final product is essential.

• NMR Spectroscopy:

  • Dissolve 5-10 mg of the purified product in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra. The ¹H NMR spectrum should show characteristic signals for the pyrrole ring protons and the N-OH proton. The absence of signals corresponding to starting materials or furan byproducts indicates high purity.[19][20]

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Prepare a dilute solution of the product in a volatile solvent like ethyl acetate.

  • Inject the solution into the GC-MS. The resulting chromatogram should display a single major peak.

  • The mass spectrum for this peak should show a molecular ion (M⁺) corresponding to the mass of 1H-Pyrrol-1-ol (C₄H₅NO, MW: 83.09 g/mol ).[21][22]

References

• Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• SynArchive. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Supporting Information for "Mechanism of the Paal-Knorr Reaction: The Importance of Water Mediated Hemialcohol Pathway". (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). The Synthesis of 1H-Pyrroles Part. 1. The Synthesis and the Chemical and Physical Aspects Pyrrole Ring. Retrieved from [Link]

• Kim, J., et al. (2022). One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy. Organic Letters. Retrieved from [Link]

• American Chemical Society. (2022). One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy. Organic Letters. Retrieved from [Link]

• Kim, J., et al. (2022). One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy. Organic Letters. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of N-hydroxypyrroles 48via Michael addition/aldol condensation reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrrole. Retrieved from [Link]

• PMC. (2025). Structure-based design, synthesis, computational screening and biological evaluation of novel pyrrole fused pyrimidine derivatives targeting InhA enzyme. Retrieved from [Link]

• JOCPR. (2025). Atom Economy Green Synthesis in Organic Chemistry. Retrieved from [Link]

• American Chemical Society. (n.d.). Cleaning Up With Atom Economy. Retrieved from [Link]

• University of Scranton. (n.d.). Organic Chemistry Module. Retrieved from [Link]

• Organic Chemistry Portal. (2011). Atom-Economical Chemoselective Synthesis of 1,4-Diynes and Polysubstituted Furans/Pyrroles from Propargyl Alcohols and Terminal Alkynes. Retrieved from [Link]

• Wikipedia. (n.d.). Atom economy. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved from [Link]

• PMC. (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. Retrieved from [Link]

• ACS Publications. (2013). Synthesis of Protected (1-Phenyl-1H-pyrrol-2-yl)-alkane-1-amines from Phenylnitroso Diels–Alder Adducts with 1,2-Dihydropyridines. Retrieved from [Link]

• Google Patents. (n.d.). Purification of crude pyrroles - US5502213A.

• PubChem. (n.d.). 1H-Pyrrol-1-ol. Retrieved from [Link]

• Merck Index. (n.d.). 1H-Pyrrole. Retrieved from [Link]

• Nature. (2025). An active representation learning method for reaction yield prediction with small-scale data. Retrieved from [Link]

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• Semantic Scholar. (2022). Reaction Optimization for Greener Chemistry with a Comprehensive Spreadsheet Tool. Retrieved from [Link]

• MDPI. (2025). Synthesis and Properties of 1H-Pyrrolo[3′,2′:3,4]fluoreno[9,1-gh]quinolines and 7H-Pyrrolo[2. Retrieved from [Link]

• PMC. (2023). Structural characterisation and pH-dependent preference of pyrrole cross-link isoforms from reactions of oxoenal with cysteine and lysine side chains as model systems. Retrieved from [Link]

• Organic Syntheses. (n.d.). Pyrrole-2-carboxaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). EP0608688A1 - Process for the purification of crude pyrroles.

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• Macmillan Group. (2021). Rapid Optimization of Photoredox Reactions for Continuous-Flow Systems Using Microscale Batch Technology. Retrieved from [Link]

• PubChem. (n.d.). Pyrrole. Retrieved from [Link].gov/compound/Pyrrole)

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Technical Support Center: Troubleshooting Low Conversion Rates for N-hydroxypyrrole Derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the synthesis of N-hydroxypyrrole derivatives. The following question-and-answer format directly addresses common issues leading to low conversion rates and provides actionable, field-proven troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: My reaction to synthesize an N-hydroxypyrrole derivative is showing low to no product formation. What are the most likely initial causes?

Low conversion rates in N-hydroxypyrrole synthesis can often be traced back to a few fundamental factors. Before delving into more complex optimizations, it is crucial to verify the quality of your starting materials, the integrity of your reaction setup, and the accuracy of your monitoring techniques.

Initial Diagnostic Checklist:

• Reagent Purity: Are your starting materials (e.g., 1,4-dicarbonyl compounds, hydroxylamine derivatives) of sufficient purity? Impurities can act as catalysts for side reactions or inhibit the desired transformation.[1]

• Solvent Quality: Have you used anhydrous solvents and reagents where necessary? N-hydroxypyrroles and their intermediates can be sensitive to moisture, leading to hydrolysis and other undesired pathways.[1]

• Inert Atmosphere: Was the reaction performed under an inert atmosphere (e.g., nitrogen or argon)? Oxygen can lead to oxidative degradation of sensitive intermediates and the final product.

• Reaction Monitoring: How are you tracking the reaction's progress? Thin-layer chromatography (TLC) can sometimes be misleading. It is advisable to use more quantitative methods like HPLC, GC-MS, or NMR spectroscopy to get a precise measure of reactant consumption and product formation.[2][3]

Troubleshooting Guides: In-Depth Scenarios

This section explores specific experimental problems in greater detail, offering explanations for the underlying chemistry and providing step-by-step protocols for resolution.

Scenario 1: The reaction stalls, with starting material still present.

Q2: I've confirmed my reagents are pure and the conditions are anhydrous, but my reaction stops prematurely. What could be the issue?

A stalled reaction, despite the presence of starting materials, often points to issues with the reaction conditions, catalyst activity, or the inherent stability of the reactants or intermediates.

Possible Causes and Solutions:

• Sub-optimal Reaction Temperature: The energy of activation for the cyclization or dehydration steps may not be met.

  • Causality: The formation of the pyrrole ring, often via a Paal-Knorr type mechanism, involves a rate-determining intramolecular cyclization followed by dehydration.[4] Both steps are sensitive to temperature.

  • Troubleshooting:

    • Gradually increase the reaction temperature in 10 °C increments.

    • Monitor the reaction at each new temperature for a set period.

    • Be cautious of excessive heat, which can lead to polymerization or decomposition.[5]

• Inadequate Catalyst Activity or Loading: If using a catalyst (e.g., acid or base), it may be inactive or present in an insufficient amount.

  • Causality: Acid catalysts protonate a carbonyl group, increasing its electrophilicity and facilitating the initial nucleophilic attack by the amine.[6] Base catalysts can deprotonate the amine, increasing its nucleophilicity.

  • Troubleshooting:

    • Use a fresh batch of catalyst.

    • If using a solid catalyst, ensure it is properly activated.

    • Experiment with catalyst loading, starting from the literature-recomended amount and titrating up or down.

• Reversible Side Reactions: An equilibrium may be established that favors a non-productive pathway.

  • Causality: The initial formation of a hemiaminal is a reversible step.[4] If the subsequent cyclization is slow, the hemiaminal may revert to the starting materials.

  • Troubleshooting: Consider the use of a dehydrating agent (e.g., molecular sieves) to drive the reaction forward by removing water, a byproduct of the cyclization and dehydration steps.

Experimental Protocol: Small-Scale Temperature Optimization

Parameter	Condition 1	Condition 2	Condition 3
Reaction Temperature	Room Temp (25°C)	50°C	80°C
Reaction Time	24 hours	12 hours	6 hours
Monitoring Interval	Every 4 hours	Every 2 hours	Every 1 hour

This table provides a starting point for a systematic optimization of the reaction temperature.

Q3: I am observing the formation of a significant amount of a dark, insoluble tar-like substance in my reaction. What is causing this and how can I prevent it?

The formation of dark, polymeric material is a common issue in pyrrole synthesis, often indicating that the reaction conditions are too harsh.[5]

Possible Causes and Solutions:

• Excessive Heat or Acidity: High temperatures or strong acids can promote polymerization of the starting materials or the N-hydroxypyrrole product itself.[5]

  • Causality: Pyrroles are electron-rich aromatic compounds and are susceptible to polymerization under strongly acidic conditions.

  • Troubleshooting:

    • Reduce the reaction temperature.

    • Use a milder acid catalyst (e.g., acetic acid instead of a strong mineral acid) or even run the reaction under neutral conditions.[4][7]

    • Consider a stepwise addition of the acid catalyst to maintain a lower concentration throughout the reaction.

• Air Sensitivity: The presence of oxygen can lead to oxidative polymerization.

  • Causality: Radical intermediates can be formed in the presence of oxygen, which can initiate polymerization.

  • Troubleshooting:

    • Thoroughly degas your solvent before use.

    • Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the reaction.

Diagram: Troubleshooting Polymerization

Caption: Decision tree for addressing polymerization.

Scenario 2: Multiple products are observed, and the desired product is difficult to isolate.

Q4: My reaction produces a complex mixture of products, making purification challenging. How can I improve the selectivity?

Poor selectivity can arise from a variety of factors, including the formation of regioisomers, over-reaction, or competing side reactions.

Possible Causes and Solutions:

• Formation of Furan Byproducts: In acid-catalyzed reactions of 1,4-dicarbonyl compounds, intramolecular cyclization can lead to the formation of furans.[4]

  • Causality: The oxygen of a carbonyl group can act as an intramolecular nucleophile, competing with the external amine. This pathway is often favored under strongly acidic conditions (pH < 3).[8]

  • Troubleshooting:

    • Maintain the reaction pH above 3. Using a weaker acid like acetic acid is often beneficial.[4]

    • Consider running the reaction under neutral conditions, which will favor the nucleophilic attack of the amine.[4]

• O- vs. N-Acylation/Alkylation: When modifying the hydroxyl group of an N-hydroxypyrrole, reaction at the nitrogen can compete with reaction at the oxygen.

  • Causality: The N-hydroxy group possesses two nucleophilic centers. The choice of base and solvent can influence the site of reaction.

  • Troubleshooting:

    • Employ a two-phase reaction system (e.g., ethyl acetate and water with sodium bicarbonate as the base) which has been shown to favor N-acylation.[9]

    • Protecting one of the functional groups may be necessary in some cases.

• Decomposition of the Product: N-hydroxypyrroles can be unstable under certain conditions.

  • Causality: The N-O bond can be labile, particularly in the presence of acid or upon heating.

  • Troubleshooting:

    • Minimize reaction time and temperature.

    • Ensure a prompt and efficient workup to isolate the product from the reaction mixture.

    • Consider the stability of your specific N-hydroxypyrrole derivative. Some are known to be more robust than others.[10]

Experimental Protocol: Purification of Crude N-hydroxypyrrole Derivatives

• Initial Workup: After the reaction is complete, cool the mixture to room temperature. If an acid catalyst was used, neutralize it with a mild base (e.g., saturated sodium bicarbonate solution).

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) multiple times.

• Washing: Wash the combined organic layers with brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate, magnesium sulfate), filter, and concentrate under reduced pressure.

• Purification:

  • Column Chromatography: This is often the most effective method for separating the desired product from byproducts and unreacted starting materials. Use a solvent system determined by TLC analysis.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent or solvent mixture can be an excellent purification technique.[4]

Diagram: Competing Reaction Pathways

Caption: Furan formation as a side reaction.

References

• Crooke, A. M., Chand, A. K., Cui, Z., & Balskus, E. P. (2024). Elucidation of chalkophomycin biosynthesis reveals N-hydroxypyrrole-forming enzymes. Journal of the American Chemical Society, 146(23), 16268–16280. [Link]

• Crooke, A. M., Chand, A. K., Cui, Z., & Balskus, E. P. (2024). Elucidation of chalkophomycin biosynthesis reveals N -hydroxypyrrole-forming enzymes. Journal of the American Chemical Society. [Link]

• Crooke, A. M., Chand, A. K., Cui, Z., & Balskus, E. P. (2024). Elucidation of Chalkophomycin Biosynthesis Reveals N-Hydroxypyrrole-Forming Enzymes. Journal of the American Chemical Society. [Link]

• (2022). Sustainable Synthesis of N‑Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3‑Hydroxy-2- pyrones and Amines. ACS Sustainable Chemistry & Engineering. [Link]

• (2023). Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. Molecules. [Link]

• Ito, M., Okui, H., Nakagawa, H., Mio, S., Iwasaki, T., & Jun. (2002). SYNTHESIS OF N-OXYDIHYDROPYRROLE DERIVATIVES. Semantic Scholar. [Link]

• (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. ScholarWorks@UARK. [Link]

• (2024). Recent trends for chemoselectivity modulation in one-pot organic transformations. Royal Society of Chemistry. [Link]

• (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. ACS Engineering Au. [Link]

• (2022). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines. Molecules. [Link]

• (2018). An unprecedented acetic acid-catalyzed efficient access to N-alkylpyrroles from reaction of 4-hydroxy-l-proline with a variety of aldehydes has been achieved in good to excellent yields under mild reaction conditions. ResearchGate. [Link]

• (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. MDPI. [Link]

• (2012). One-Pot Synthesis of Highly-Substituted N-Fused Heteroaromatic Bicycles from Azole Aldehydes. Organic letters. [Link]

• (2025). Advances in Heterocyclic Chemistry for API Synthesis. Pharmaceutical Technology. [Link]

• (2015). Synthesis of hydroxypyrone- and hydroxythiopyrone-based matrix metalloproteinase inhibitors: Developing a structure–activity relationship. Bioorganic & medicinal chemistry. [Link]

• (2014). Synthesis of Saturated N-Heterocycles. The Journal of organic chemistry. [Link]

• Crooke, A. M., Chand, A. K., Cui, Z., & Balskus, E. P. (2024). Elucidation of Chalkophomycin Biosynthesis Reveals N-Hydroxypyrrole-Forming Enzymes. Journal of the American Chemical Society. [Link]

• (2013). A New and High-Yielding Synthesis of Unstable Pyrroles via a Modified Clauson—Kaas Reaction. ResearchGate. [Link]

• (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. [Link]

• (2011). MULTICOMPONENT STRATEGIES FOR THE DIVERSITY-ORIENTED SYNTHESIS OF BLUE EMISSIVE HETEROCYCLIC CHROMOPHORES. Thapar University. [Link]

• (2015). 54 advances and challenges in the synthesis of pyrrole systems of a limited access. Russian Academy of Sciences. [Link]

• (2021). Stability and decomposition pathways of the NiOOH OER active phase of NiOx electrocatalysts at open circuit potential traced by ex situ and in situ spectroscopies. Catalysis Science & Technology. [Link]

• (1994). Process for the purification of crude pyrroles.

• Armarego, W. L. F., & Perrin, D. D. (1996). Purification of Laboratory Chemicals. 4th edition. Sciencemadness.org. [Link]

• (2024). Progress With Low Yields. Reddit. [Link]

• (n.d.). pyrrole. Organic Syntheses Procedure. [Link]

• Gilow, H. M., & Jones, G., II. (n.d.). 1H-Pyrrole-3-methanol, 1-methyl-α-propyl-. Organic Syntheses Procedure. [Link]

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Column chromatography purification techniques for unstable 1-hydroxypyrroles

Welcome to the Advanced Chromatography Support Center. 1-Hydroxypyrroles (and their N-hydroxypyrrole derivatives) are notoriously challenging to isolate due to their high electron density and susceptibility to oxidation, dimerization, and acid-catalyzed decomposition [1]. This guide is designed for researchers and drug development professionals to troubleshoot, validate, and optimize the purification of these sensitive heterocycles.

Part 1: Diagnostic Hub & Causal Analysis

When purifying 1-hydroxypyrroles, standard silica gel often acts as a destructive catalyst rather than an inert stationary phase. The free silanol groups on standard silica (pKa ~4.5–5.0) function as Brønsted acids. Because the pyrrole ring is highly electron-rich, it is easily protonated at the C2 or C5 positions, initiating rapid polymerization. Furthermore, polar environments can trigger tautomerization into the highly reactive pyrrol-1-oxide intermediate [2].

Fig 1. Chemical degradation pathways of 1-hydroxypyrroles during standard silica chromatography.

Frequently Asked Questions (FAQs)

Q: Why does my 1-hydroxypyrrole completely degrade into a black tar on the column? A: This is the hallmark of acid-catalyzed polymerization. The acidic silanol groups on untreated silica protonate the pyrrole core. Solution: You must neutralize the stationary phase. Switch to either Triethylamine (TEA)-deactivated silica or Neutral Alumina (Brockmann Activity II).

Q: I see two spots on my TLC that co-elute and smear together, but my crude NMR shows only one product. What is happening? A: You are observing on-column tautomerization. 1-Hydroxypyrroles exist in equilibrium with their nitrone tautomer (pyrrol-1-oxide). Polar protic solvents on the silica surface facilitate this rapid proton transfer, causing the compound to streak or appear as two distinct spots. Solution: Strictly avoid protic solvents (e.g., Methanol, Ethanol). Use a non-polar, aprotic solvent system like Hexane/Ethyl Acetate or Toluene/Ethyl Acetate [3].

Q: My yield drops significantly when I scale up the column from 50 mg to 1 gram. A: Scale-up inherently increases the residence time of the molecule on the column. 1-Hydroxypyrroles are highly sensitive to auto-oxidation and thermal decomposition over time [2]. Solution: Implement positive-pressure flash chromatography to reduce column residence time to under 15 minutes. Degas your eluents with Argon to prevent oxidative dimerization.

Part 2: Methodological Core & Self-Validating Protocols

Before committing your entire crude mixture to a column, you must empirically validate the stability of your specific 1-hydroxypyrrole derivative against the stationary phase.

Fig 2. Decision matrix for selecting the optimal stationary phase based on 2D-TLC validation.

Protocol A: The 2D-TLC Self-Validation System

This protocol provides a self-validating diagnostic to determine if your compound is decomposing on silica.

• Spotting: Draw a faint pencil line 1 cm from the bottom and 1 cm from the left edge of a 5x5 cm silica gel TLC plate. Spot your crude mixture at this intersection.

• First Elution: Develop the plate in your optimized solvent system (e.g., 20% EtOAc in Hexane). Remove and dry the plate completely under a gentle stream of nitrogen.

• Second Elution: Rotate the plate exactly 90 degrees. Develop the plate a second time in the exact same solvent system.

• Analysis: Visualize under UV (254 nm).

  • Validation Logic: If the compound is stable, all spots will lie perfectly on a 45-degree diagonal line. If the 1-hydroxypyrrole is decomposing on the silica, its spot will smear or produce new off-diagonal spots, proving that standard silica will destroy your bulk sample.

Protocol B: TEA-Deactivated Flash Chromatography

If Protocol A reveals moderate instability, use this method to neutralize the Brønsted acidic sites.

• Eluent Preparation: Prepare your mobile phase (e.g., Hexane/EtOAc) and add 1% to 2% (v/v) Triethylamine (TEA). Sparge the mixture with Argon for 10 minutes to remove dissolved oxygen.

• Column Packing: Slurry pack the silica gel using the TEA-doped solvent. Flush the column with at least 3 column volumes (CV) of the solvent to ensure complete neutralization of the silanol groups.

• Sample Loading: Do not dry load. Dry loading maximizes the surface area exposure of the sensitive pyrrole to silica. Instead, dissolve the crude mixture in a minimal amount of Toluene or Dichloromethane and apply it directly to the top of the column.

• Rapid Elution: Apply positive Argon pressure to achieve a fast flow rate (e.g., 2 inches/minute). Collect fractions rapidly and concentrate them immediately on a rotary evaporator using a water bath set no higher than 25 °C to prevent thermal decomposition [2].

Part 3: Quantitative Performance Metrics

The table below summarizes the expected performance of various stationary phases when handling unstable 1-hydroxypyrroles, based on aggregate analytical data.

Stationary Phase	Additive / Treatment	Average Recovery (%)	Chromatographic Resolution	Compound Stability Profile	Recommended Use Case
Standard Silica (60 Å)	None	< 20%	High	Poor (High Degradation)	Only for highly substituted, electron-deficient derivatives.
Deactivated Silica	1–2% TEA	75 – 85%	Good	Moderate	General 1-hydroxypyrrole synthesis and isolation.
Neutral Alumina	None (Brockmann II)	80 – 95%	Moderate	High (Inert)	Highly acid-sensitive or unsubstituted 1-hydroxypyrroles.
Florisil	None	60 – 70%	Low	Moderate	Rapid plug-filtration to remove baseline impurities.

References

• Acheson, R. M. (1990). "1-Hydroxypyrroles, 1-Hydroxyindoles and 9-Hydroxycarbazoles." Advances in Heterocyclic Chemistry, 51, 105-175. Available at:[Link]

• Choi, J., et al. (2022). "One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy." Organic Letters, 24(14), 2736-2740. Available at:[Link]

• Estévez, V., et al. (2010). "Multicomponent reactions for the synthesis of pyrroles." Chemical Society Reviews, 39(11), 4402-4421. Available at:[Link]

Overcoming side reactions during 1H-Pyrrol-1-ol electrophilic substitution

Welcome to the technical support center for navigating the complexities of electrophilic substitution on 1H-Pyrrol-1-ol (N-hydroxypyrrole). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for this highly reactive heterocyclic system.

Introduction: The Unique Challenges of 1H-Pyrrol-1-ol

1H-Pyrrol-1-ol presents a unique set of challenges in electrophilic aromatic substitution. The pyrrole ring is inherently electron-rich and highly susceptible to electrophilic attack, favoring substitution at the C2 (α) position due to superior resonance stabilization of the cationic intermediate.[1][2] The N-hydroxy group, being a strong electron-donating group, further activates the ring, exacerbating its sensitivity. This heightened reactivity often leads to undesirable side reactions, most notably polymerization under acidic conditions.[1]

Furthermore, the N-OH group itself introduces additional reaction pathways. It can act as a nucleophile, be prone to N-O bond cleavage, or participate in rearrangement reactions, complicating the desired C-H functionalization.[3] This guide provides a systematic approach to understanding and overcoming these hurdles.

Troubleshooting Guide: From Failed Reactions to Desired Products

This section addresses the most common issues encountered during the electrophilic substitution of 1H-Pyrrol-1-ol and its derivatives.

Problem 1: My reaction mixture turned into a black, insoluble tar.

Cause: This is the hallmark of acid-catalyzed polymerization. The high electron density of the N-hydroxypyrrole ring makes it extremely sensitive to strong acids, including many Lewis acids used in standard Friedel-Crafts reactions (e.g., AlCl₃) and protic acids.[1][4] The N-hydroxy group can also be protonated, forming a good leaving group and initiating decomposition pathways.

Solutions:

• Protect the N-hydroxy group: This is the most critical first step. Converting the -OH group to a less reactive ether (e.g., -OCH₃, -OBn) or silyl ether (e.g., -OTBS) significantly reduces the substrate's sensitivity and prevents unwanted reactions at the oxygen atom.

• Employ milder reaction conditions:

  • For Acylation: Avoid strong Lewis acids like AlCl₃.[5] Instead, consider using milder alternatives such as ZnCl₂, SnCl₄, or organocatalysts.[4][6] The Vilsmeier-Haack reaction is a classic method for formylating reactive pyrroles under relatively mild conditions.[6][7]

  • For Nitration: Do not use standard mixed acid (HNO₃/H₂SO₄) conditions. Acetyl nitrate (prepared in situ from nitric acid and acetic anhydride) at low temperatures is the reagent of choice for nitrating sensitive pyrroles.[8][9]

  • For Halogenation: Avoid Lewis acid catalysts. N-halosuccinimides (NCS, NBS, NIS) in a non-acidic solvent are generally effective for halogenating electron-rich heterocycles.[10]

• Control the temperature: Perform reactions at low temperatures (e.g., -78 °C to 0 °C) to manage the high reactivity.

• Reverse addition: Add the N-hydroxypyrrole derivative slowly to the solution of the electrophile to maintain a low concentration of the sensitive starting material.

Problem 2: I'm getting a mixture of products, including N-substituted and polysubstituted compounds.

Cause: The N-hydroxy group is nucleophilic and can compete with the pyrrole ring for the electrophile, leading to O-substitution. The high reactivity of the ring can also lead to multiple substitutions (e.g., di-acylation or di-halogenation).

Solutions:

• O-Protection is key: As mentioned above, protecting the N-hydroxy group as an ether or silyl ether will prevent its reaction with electrophiles.

• Stoichiometry control: Use only a slight excess (1.0 to 1.1 equivalents) of the electrophile to minimize polysubstitution.

• Use of an N-electron-withdrawing protecting group: While the primary goal of O-protection is to mask the hydroxyl group, an N-protecting group like a sulfonyl group can be used to decrease the overall reactivity of the pyrrole ring, thus reducing the likelihood of polysubstitution.[9]

Problem 3: My reaction is giving me an unexpected rearranged product.

Cause: If the N-hydroxy group is first acylated (forming an N-acyloxy pyrrole), this can set the stage for rearrangement reactions, analogous to the Bamberger rearrangement, especially in the presence of acid.[11] N-O bond cleavage followed by recombination can also lead to isomerized products.

Solutions:

• Protect the N-hydroxy group as an ether: Ethers are generally more stable to rearrangement than esters under typical electrophilic substitution conditions.

• Strictly anhydrous and neutral conditions: Avoid protic acids and sources of water that could catalyze rearrangement or hydrolysis of intermediates.

• Careful selection of workup conditions: Quench the reaction under neutral or slightly basic conditions to prevent acid-catalyzed rearrangement of any sensitive intermediates.

Troubleshooting Workflow Diagram

The following diagram outlines a decision-making process for troubleshooting side reactions during the electrophilic substitution of 1H-Pyrrol-1-ol.

Caption: Troubleshooting workflow for 1H-Pyrrol-1-ol electrophilic substitution.

Frequently Asked Questions (FAQs)

Q1: Why is protecting the N-hydroxy group so important?

A1: The N-hydroxy group is both a liability and a modulating factor. It is acidic enough to be deprotonated but also nucleophilic, and the N-O bond is relatively weak.[3] Protecting it, for example as a methyl or benzyl ether, accomplishes three critical things:

• Prevents Polymerization: It removes the acidic proton and reduces the ring's extreme sensitivity to acid-catalyzed polymerization.

• Blocks O-Substitution: It prevents the oxygen atom from competing with the carbon atoms of the pyrrole ring for the electrophile.

• Prevents N-O Bond Cleavage: It stabilizes the N-O bond, preventing decomposition pathways that can be initiated by protonation of the hydroxyl group.

Q2: I need to perform a Friedel-Crafts acylation. Which conditions are best for a protected N-hydroxypyrrole?

A2: For an O-protected N-hydroxypyrrole (e.g., 1-methoxypyrrole), you should still avoid strong, aggressive Lewis acids like AlCl₃ which can still promote side reactions.[5] A better approach would be to use milder Lewis acids such as SnCl₄ or ZnCl₂ with an acyl chloride or anhydride at low temperatures.[6] An even more reliable method for introducing a formyl group (-CHO) is the Vilsmeier-Haack reaction (POCl₃, DMF), which is well-suited for highly activated pyrrole systems.[7][12]

Q3: How can I achieve substitution at the C3 (β) position?

A3: Electrophilic substitution on pyrroles overwhelmingly favors the C2 position.[1] Achieving C3 selectivity is challenging but can be approached in a few ways:

• Steric Hindrance: Introduce a very bulky protecting group on the nitrogen, such as a triisopropylsilyl (TIPS) group. This can physically block the C2 and C5 positions, directing the incoming electrophile to the C3 or C4 positions. This strategy is well-documented for other pyrrole systems.

• Blocking Groups: If the C2 and C5 positions are already substituted, electrophilic attack will be directed to the C3 or C4 positions. This requires a multi-step synthesis.

• Directed Metallation: An alternative approach is to use a directed ortho-metallation strategy, where a directing group on the pyrrole ring guides deprotonation (and subsequent reaction with an electrophile) to an adjacent position.

Q4: What are the best practices for halogenating 1-alkoxypyrroles?

A4: For halogenating an activated ring system like 1-alkoxypyrrole, you should use a neutral halogenating agent to avoid polymerization. N-chlorosuccinimide (NCS), N-bromosuccinimide (NBS), or N-iodosuccinimide (NIS) are excellent choices.[10] The reaction is typically performed in an inert solvent like THF or dichloromethane at or below room temperature. These reagents provide a source of electrophilic halogen without generating strong acids.

Summary of Reaction Conditions & Side Reactions

The following table provides a summary of recommended conditions for various electrophilic substitutions on a model protected substrate, 1-methoxy-1H-pyrrole , and highlights potential side reactions.

Reaction Type	Electrophile/Reagent	Recommended Conditions	Expected Product (Major)	Potential Side Reactions & Mitigation
Formylation	Vilsmeier Reagent (POCl₃, DMF)	1. Add POCl₃ to DMF at 0 °C. 2. Add 1-methoxypyrrole at 0 °C. 3. Aqueous workup.[6][7]	1-methoxy-1H-pyrrole-2-carbaldehyde	Polymerization: Keep temperature low. Di-formylation: Use stoichiometric reagents.
Acylation	Acyl Chloride, SnCl₄	1. Cool SnCl₄ and acyl chloride in CH₂Cl₂ to -20 °C. 2. Add 1-methoxypyrrole slowly.[5]	1-(1-methoxy-1H-pyrrol-2-yl)ketone	Polymerization: Use of a stronger Lewis acid (e.g., AlCl₃) will likely cause this. N-O Bond Cleavage: Possible with very strong Lewis acids.
Nitration	Acetyl Nitrate (HNO₃, Ac₂O)	1. Prepare acetyl nitrate at -10 °C. 2. Add 1-methoxypyrrole solution slowly at -10 °C.[8][9]	1-methoxy-2-nitro-1H-pyrrole	Explosive Nature of Reagent: Prepare and use with extreme caution at low temperatures. Di-nitration: Can occur if the temperature is not controlled.
Bromination	N-Bromosuccinimide (NBS)	1. Dissolve 1-methoxypyrrole in THF or CH₂Cl₂. 2. Add NBS portion-wise at 0 °C.[10]	2-bromo-1-methoxy-1H-pyrrole	Radical Reactions: Avoid light and radical initiators. Over-bromination: Use 1.0 equivalent of NBS.

Experimental Protocols

Protocol 1: O-Methylation of 1H-Pyrrol-1-ol (Protection)

This protocol describes a general method for protecting the N-hydroxy group as a methyl ether.

Materials:

• 1H-Pyrrol-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Methyl iodide (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Brine

Procedure:

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add NaH (1.2 equivalents).

• Wash the NaH with anhydrous hexanes to remove the mineral oil, then carefully decant the hexanes.

• Add anhydrous DMF to the flask and cool the suspension to 0 °C in an ice bath.

• Dissolve 1H-Pyrrol-1-ol (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes, or until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C and add methyl iodide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-methoxy-1H-pyrrole .

Protocol 2: Vilsmeier-Haack Formylation of 1-Methoxy-1H-pyrrole

This protocol provides a method for the C2-formylation of the protected N-hydroxypyrrole.

Materials:

• 1-Methoxy-1H-pyrrole

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• 1,2-Dichloroethane (DCE, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add anhydrous DMF (3.0 equivalents) and cool to 0 °C.

• Add POCl₃ (1.1 equivalents) dropwise with vigorous stirring, keeping the internal temperature below 10 °C.

• Stir the resulting mixture (the Vilsmeier reagent) at 0 °C for 30 minutes.

• Dissolve 1-methoxy-1H-pyrrole (1.0 equivalent) in anhydrous DCE and add it dropwise to the Vilsmeier reagent at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to 50 °C for 1-2 hours, monitoring by TLC.

• Cool the reaction mixture to 0 °C and carefully pour it onto crushed ice.

• Neutralize the mixture by slowly adding saturated aqueous NaHCO₃ until the pH is ~7-8.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield 1-methoxy-1H-pyrrole-2-carbaldehyde .

Caption: Workflow from protection of 1H-Pyrrol-1-ol to C2-formylation.

References

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• University of Petroleum and Energy Studies. Pyrrole reaction. [Link]

• ResearchGate. Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde. [Link]

• International Journal of Pharmaceutical and Chemical Sciences. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• Frontiers in Chemistry. Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. [Link]

• Wikipedia. Friedel–Crafts reaction. [Link]

• PMC. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. [Link]

• Journal of the Chemical Society, Chemical Communications. First example of electrophilic substitution by addition–elimination (σ-substitution) in pyrroles. [Link]

• Online Organic Chemistry Tutor. Electrophilic Substitution in Pyrrole (Reactivity and Orientation). [Link]

• YouTube. Electrophilic Substitution reactions of Pyrrole (part -1). [Link]

• Penn State Research Database. Chlorination of Pyrrole. N-Chloropyrrole: Formation and Rearrangement to 2- and 3-Chloropyrrole. [Link]

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• Chemistry LibreTexts. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• Chemistry LibreTexts. 3.3: Rearrangements. [Link]

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• ResearchGate. Development of nitrating reagents. a Current methods to access... [Link]

• Carbogen Amcis. Synthesis of (S)-1-Boc-2,5-dihydro-1H-pyrrole-2- carboxylic Acid. [Link]

• Pearson+. Pyrrole undergoes electrophilic aromatic substitution more readil... [Link]

• ACS Publications. Synthesis and chemistry of N-oxygenated pyrroles: crystal and molecular structure of a highly stable N-hydroxypyrrole 18-crown ether hydrate. [Link]

• MDPI. Recent Advances in N-O Bond Cleavage of Oximes and Hydroxylamines to Construct N-Heterocycle. [Link]

• SpringerLink. Evaluation of poly(pyrrole-2-carboxylic acid) particles synthesized by enzymatic catalysis. [Link]

• ACS Figshare. Electrophilic and Radical Ability of Organic Nitrating Reagents. [Link]

• Der Pharma Chemica. Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. [Link]

• MDPI. Biosynthesis of Pyrrole-2-carbaldehyde via Enzymatic CO2 Fixation. [Link]

• PMC. Rearrangement of 5-Indolyl-3-pyrrolin-2-ones into Privileged 4-Indolyl-3-pyrrolin-2-ones Leads to Identification of Antiproliferative Compounds Active under Hypoxia. [Link]

• PMC. Asymmetric C–H Functionalization of N‑Boc-2,5-dihydro‑1H‑pyrrole and Its Application as a Key Step in the Synthesis of (−)-Dragocin D. [Link]

• Penn State Research Database. Reaction of 1-substituted pyrroles with N-fluorodibenzenesulfonimide: Effect of halogen on electrophilic substitution by addition-elimination. [Link]

• MDPI. Modeling the Effects of NO3−, H+ and Potential HNE on Nitro TAP through Response Surface Methodology. [Link]

• ResearchGate. The N-O bond cleavage of γ-δ-alkynyl oximes to pyridinol. [Link]

• PMC. Synthesis of N‐Substituted Pyrrole‐2,5‐Dicarboxylic Acids from d‐Galactaric Acid. [Link]

• PMC. Solvent-Assisted N–O Bond Cleavage and Metal–Metal Bond Formation in the Reduction of Binuclear Nitrosyl Complexes [M2Cp2(μ-X)(μ‑P t Bu2)(NO)2] (MX = MoCl, WI): An Experimental and Theoretical Study. [Link]

• SlideShare. N-Oxyenamine N-O cleavage: Conventional and Recent application to the Synthesis of heterocyclic compounds. [Link]

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Improving the shelf-life and handling of 1H-Pyrrol-1-ol analytical standards

A Guide to Improving Shelf-life and Handling for Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth information and practical advice for the handling, storage, and troubleshooting of 1H-Pyrrol-1-ol analytical standards. As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring the integrity and reliability of your experimental results.

Introduction to 1H-Pyrrol-1-ol: A Highly Reactive Analytical Standard

1H-Pyrrol-1-ol is a unique heterocyclic compound characterized by a hydroxyl group attached to the nitrogen atom of the pyrrole ring. This N-hydroxy functionality is crucial for its utility in certain applications but also renders the molecule inherently unstable and susceptible to degradation. Understanding the chemical liabilities of this standard is the first step toward ensuring its proper use and obtaining accurate analytical data.

Core Principles of Stability and Degradation

The stability of 1H-Pyrrol-1-ol is primarily dictated by its susceptibility to three main degradation pathways: hydrolysis, oxidation, and polymerization. The electron-rich nature of the pyrrole ring, combined with the reactive N-hydroxy group, makes it a target for nucleophilic attack and oxidative processes.

Diagram: Degradation Pathways of 1H-Pyrrol-1-ol

Caption: Major degradation pathways for 1H-Pyrrol-1-ol.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the handling and use of 1H-Pyrrol-1-ol analytical standards in a question-and-answer format.

Q1: My solid 1H-Pyrrol-1-ol standard has changed color upon arrival or during storage. Is it still usable?

A1: Discoloration, often to a yellowish or brownish hue, is a visual indicator of degradation, likely due to oxidation and/or polymerization.[1] The pyrrole ring is susceptible to attack by atmospheric oxygen, which can be accelerated by exposure to light.[1]

• Immediate Action: If the discoloration is minor, the standard may still be usable for qualitative purposes, but it is not recommended for quantitative analysis without purity re-verification.

• Troubleshooting:

  • Always store the solid standard at the recommended temperature, typically -20°C or -80°C, in a tightly sealed container.

  • Protect the container from light by using an amber vial or by wrapping it in aluminum foil.

  • Before opening, allow the container to warm to room temperature to prevent condensation of atmospheric moisture, which can accelerate degradation.

Q2: I've reconstituted my 1H-Pyrrol-1-ol standard in a solvent, and the solution appears cloudy or contains particulates. What should I do?

A2: Cloudiness or the presence of particulates in a freshly prepared solution can indicate poor solubility or, more likely, the formation of insoluble degradation products, such as polymers.[2]

• Immediate Action: Do not use the solution for analysis.

• Troubleshooting:

  • Solvent Choice: Ensure you are using a high-purity, anhydrous solvent. For N-hydroxy compounds, anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are often recommended.[3][4]

  • Solvent Purity: Use a fresh bottle of anhydrous solvent or a properly stored and sealed bottle to minimize water content. DMSO, for instance, is very hygroscopic.[3]

  • Reconstitution Protocol: Add the anhydrous solvent to the solid standard under an inert atmosphere (e.g., nitrogen or argon) if possible.

Q3: My analytical results are inconsistent, and I suspect the 1H-Pyrrol-1-ol standard is degrading in solution. How can I confirm this and prevent it?

A3: Inconsistent analytical results are a common symptom of a degrading standard. Degradation in solution can be rapid, especially in protic or aqueous-containing mobile phases.

• Confirmation of Degradation:

  • Chromatographic Analysis: Inject a freshly prepared standard solution and then re-inject the same solution after several hours. The appearance of new peaks or a decrease in the main peak area suggests degradation.

  • NMR Spectroscopy: Acquire a ¹H NMR spectrum of the freshly prepared standard. Let the sample stand at room temperature and re-acquire the spectrum after a few hours. Changes in the spectrum, such as the appearance of new signals or broadening of existing ones, indicate degradation.

• Prevention:

  • Prepare Fresh Solutions: Always prepare solutions of 1H-Pyrrol-1-ol immediately before use. Do not store stock solutions for extended periods.

  • Aliquoting: If you must prepare a stock solution, aliquot it into single-use vials and store them at -80°C under an inert atmosphere.[3][4]

  • Control of pH: Be aware that the stability of related N-hydroxy compounds is highly pH-dependent, with increased degradation at higher pH.[4] If working with aqueous solutions, use a neutral or slightly acidic pH.

Q4: What are the optimal storage conditions for solid and reconstituted 1H-Pyrrol-1-ol?

A4: The following table summarizes the recommended storage conditions based on best practices for analogous unstable compounds.

Form of Standard	Recommended Storage Temperature	Key Handling Considerations
Solid	-20°C to -80°C	Store in a tightly sealed, light-protected container. Allow to equilibrate to room temperature before opening to prevent moisture condensation.[3][4]
In Anhydrous Organic Solvent (e.g., DMSO, DMF)	-80°C (for short-term storage)	Prepare in high-purity, anhydrous solvent. Aliquot into single-use vials to minimize freeze-thaw cycles and moisture ingress.[3]
In Aqueous/Protic Solvents	Not Recommended for Storage	Prepare fresh for immediate use.[4]

Experimental Protocols

Protocol 1: Reconstitution of Solid 1H-Pyrrol-1-ol Standard

This protocol is designed to minimize degradation during the preparation of a stock solution.

• Equilibration: Allow the sealed vial of solid 1H-Pyrrol-1-ol to warm to room temperature for at least 20-30 minutes. This is a critical step to prevent water condensation.

• Solvent Preparation: Use a fresh, unopened bottle of high-purity, anhydrous solvent (e.g., DMSO or DMF). If using a previously opened bottle, ensure it has been stored properly under an inert atmosphere.

• Inert Atmosphere (Recommended): If available, perform the following steps in a glovebox or under a gentle stream of an inert gas like nitrogen or argon.

• Dissolution: Carefully open the vial and add the required volume of the anhydrous solvent to achieve the desired concentration.

• Mixing: Gently vortex or sonicate the vial until the solid is completely dissolved.

• Immediate Use or Aliquoting: Use the solution immediately for your experiments. If short-term storage is necessary, immediately aliquot the solution into single-use, amber glass vials, flush with inert gas, seal tightly, and store at -80°C.

Protocol 2: Performing a Forced Degradation Study

Forced degradation studies are essential to understand the stability of your analytical standard under various stress conditions and to ensure your analytical method is "stability-indicating."[5][6]

• Preparation of Stock Solution: Prepare a stock solution of 1H-Pyrrol-1-ol in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Keep at room temperature for a defined period (e.g., 2, 8, 24 hours).

  • Basic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for a defined period.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature, protected from light, for a defined period.

  • Thermal Degradation: Place both the solid compound and a solution in a temperature-controlled oven at an elevated temperature (e.g., 60°C) for a defined period.

  • Photolytic Degradation: Expose the solid compound and the solution to UV light (e.g., 254 nm) and visible light for a defined period, as per ICH Q1B guidelines.[7]

• Sample Analysis: At each time point, withdraw an aliquot of the stressed sample. If necessary, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with your mobile phase and analyze by a suitable stability-indicating method (e.g., HPLC-UV).

• Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control. Look for a decrease in the main peak area and the appearance of new peaks (degradation products).

Diagram: Forced Degradation Study Workflow

Caption: Workflow for a forced degradation study.

Analytical Method Considerations

A robust, stability-indicating analytical method is crucial for working with unstable standards like 1H-Pyrrol-1-ol.

• High-Performance Liquid Chromatography (HPLC):

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of a buffered aqueous phase (e.g., phosphate buffer at a neutral or slightly acidic pH) and an organic modifier (e.g., acetonitrile or methanol) is often necessary to separate the parent compound from its degradation products.

  • Detection: UV detection is suitable for pyrrole-containing compounds. The detection wavelength should be optimized based on the UV spectrum of 1H-Pyrrol-1-ol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Solvent: Use high-purity deuterated solvents. Chloroform-d (CDCl₃) or DMSO-d₆ are common choices.[5] The choice of solvent can affect the chemical shift of the N-H proton.[5]

  • Analysis: ¹H NMR is excellent for detecting the formation of degradation products in real-time by observing changes in the spectrum.

Safe Handling and Disposal

Given the reactive nature of 1H-Pyrrol-1-ol, appropriate safety measures are essential.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[7]

• Disposal: Dispose of all waste, including empty containers and contaminated materials, in accordance with your institution's hazardous waste disposal procedures.

References

• ResearchGate. (2014, August 1). Storing N-hydroxysuccinimide (NHS) esters without losing reactivity? [Online forum post]. Available: [Link]

• BenchChem. (2025). An In-depth Technical Guide to the Stability and Storage of N-Hydroxysuccinimide (NHS) Ester Compounds. BenchChem Technical Support.

• Carl ROTH. (n.d.). Safety Data Sheet: N-Hydroxysuccinimide. Available: [Link]

• Sigma-Aldrich. (2025, November 6).
• Gniazdowska, E., & Doros-Głowniak, K. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. PubMed.
• BenchChem. (2025). Analysis of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole Degradation Products. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Stability and Degradation of Alkylated Pyrroles. BenchChem Technical Support.
• Forced Degradation Studies. (2016, December 14). MedCrave online.
• British Pharmacopoeia. (2017, November 22).
• Fisher Scientific. (2025, December 19).
• Shodex. (n.d.). Unstable Baseline. Shodex HPLC Columns and Standards.
• Wikipedia. (n.d.). Pyrrole.
• Singh, S., & Bakshi, M. (2000). Development of forced degradation and stability indicating studies of drugs—A review. Journal of pharmaceutical and biomedical analysis, 28(5), 1011-1040.
• ResearchGate. (n.d.). Tautomerism of 2-hydroxypyrrole and some related derivatives studied by MINDO/3 and MNDO methods.
• Li, Y., et al. (2021). One-Pot Synthesis of N–H-Free Pyrroles from Aldehydes and Alkynes. Organic Letters.
• Carroccia, M., et al. (2024).
• Bitesize Bio. (2023, November 7). 3 easy tips to avoid measurement drift in analytical balances.
• Hypha Discovery. (2023, March 2). Metabolism of five membered nitrogen containing heterocycles.
• BenchChem. (2025). An In-depth Technical Guide to ¹H and ¹³C NMR Spectra of Substituted Pyrroles. BenchChem Technical Support.
• Kautsar, S. A., et al. (2024). Elucidation of chalkophomycin biosynthesis reveals N -hydroxypyrrole-forming enzymes. bioRxiv.
• ResearchGate. (n.d.). (a) 1 H NMR spectrum of 4-(1H-pyrrol-1-yl)phenol and (b)....
• Fisher Scientific. (2002, August 2).
• Lab Bulletin. (2025, February 17). The 8 Causes of Instability in Analytical Balances.
• Veerman, S. M., et al. (2023). A Concise Synthesis of Pyrrole-Based Drug Candidates from -Hydroxyketones, 3-Oxobutanenitrile, and Anilines. DR-NTU.
• ACS Publications. (n.d.).
• Kiss, L., et al. (2020).
• ResolveMass Laboratories. (2026, February 15).
• Sepuxianyun. (2025, December 1). [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development.
• BenchChem. (2025).
• Grigor'ev, I. A., et al. (2021). Stable Bicyclic Functionalized Nitroxides: The Synthesis of Derivatives of Aza-nortropinone–5-Methyl-3-oxo-6,8-diazabicyclo[3.2.1]-6-octene 8-oxyls. MDPI.
• Rao, N. (2026, February 5). REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. International Journal of Research in Pharmaceutical and Nano Sciences (IJRPNS).
• Google Patents. (n.d.). Pyrrole derivatives, process for their preparation and pharmaceutical compositions containing them.
• ATO.com. (2023, November 6). Electronic Analytical Balance Troubleshooting.
• Bhaskar, R. D., et al. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace.
• ACS Publications. (2022, September 12). Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines.

• . (2022, September 12). Sustainable Synthesis of N‑Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3‑Hydroxy-2- pyrones and Amines.

• Thieme. (n.d.). 3. 1H NMR Spectroscopy.
• ResearchGate. (2022, September 30). (PDF) Sustainable Synthesis of N -Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines.
• ResearchGate. (2025, December 1). Insight into pyrrolizidine alkaloids degradation and the chemical structures of their degradation products using ultra high performance liquid chromatography and Q-Exactive Orbitrap mass spectrometry | Request PDF.
• BenchChem. (2025).
• PMC. (n.d.). Bioactive pyrrole-based compounds with target selectivity.
• Thieme. (2014, September 4). Formation of N-Heterocycles from 1,1-Diethoxy-5-hydroxyalk-3- yn-2-ones.
• PubMed. (2015, September 15). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods.
• RJPN.org. (2025, August 8).
• ResearchGate. (n.d.). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes | Request PDF.
• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market.
• Thermo Fisher Scientific. (n.d.). Identification of Degradation Products of Synthetic Peptides with Nano-LC/MS on an Orbitrap Mass Spectrometer: HUPO 2011.
• MDPI. (n.d.).

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Technical Support Center: 1H-Pyrrol-1-ol (N-Hydroxypyrrole) Distillation &amp; Polymerization Control

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate N-hydroxypyrroles. 1H-Pyrrol-1-ol is a highly valuable building block in drug development, but it is notoriously unstable. Unprotected 1-hydroxypyrroles are extremely sensitive to thermal stress, auto-oxidation, and acid-catalyzed electrophilic attack, often decomposing into black, insoluble polypyrrole tars upon attempted distillation[1].

This guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to help you minimize polymerization and maximize your isolated yield.

Part 1: The Mechanistic "Why" – Understanding 1H-Pyrrol-1-ol Polymerization

To effectively prevent polymerization, we must first understand its causality. Pyrrole is an electron-rich aromatic heterocycle that is highly susceptible to oxidation and acid-catalyzed polymerization[2]. In 1H-Pyrrol-1-ol, the N-hydroxyl group exacerbates this reactivity. The oxygen atom donates electron density into the aromatic pyrrole ring, making the π -system exceptionally nucleophilic and sensitive to electrophilic attack by trace acids[2].

Simultaneously, the N–O bond is relatively weak. Under the thermal stress of distillation, this bond is susceptible to homolytic cleavage, generating reactive nitrogen-centered radicals. These radicals rapidly initiate oxidative polymerization, forming dark, insoluble polypyrrole networks[1][2].

Caption: Mechanistic pathways leading to 1H-Pyrrol-1-ol polymerization during distillation.

Part 2: Troubleshooting Guide & FAQs

Q1: My 1H-Pyrrol-1-ol completely decomposes into a dark green/black tar even under high vacuum distillation. What is happening? A1: 1-Hydroxypyrrole is notoriously unstable. Literature indicates that unprotected 1-hydroxypyrrole often decomposes upon attempted distillation under standard high vacuum due to its extreme sensitivity to thermal radical formation[1]. The thermal energy required to vaporize the compound exceeds the activation energy for homolytic N–O bond cleavage. Solution: If pure 1-hydroxypyrrole is required, you must use ultra-mild purification techniques (e.g., Kugelrohr distillation at ≤ 0.01 Torr) or, preferably, protect the N-hydroxyl group (e.g., via O-silylation) prior to distillation.

Q2: How do I select the right polymerization inhibitor for direct distillation? A2: The choice of inhibitor depends on your specific distillation setup. Because N-hydroxypyrroles are sensitive to both radicals and acids, you must use a non-acidic radical scavenger[3].

Table 1: Polymerization Inhibitor Selection for 1H-Pyrrol-1-ol

Inhibitor	Mechanism of Action	Recommended Concentration	Pros	Cons
4-tert-Butylcatechol (TBC)	Radical Scavenger	50 - 500 ppm	Highly effective; high boiling point ensures it remains in the distillation pot.	Can discolor the final product if accidental co-distillation occurs.
Hydroquinone (HQ)	Radical Scavenger	100 - 1000 ppm	Low cost; low volatility[3].	Requires trace O₂ to function optimally; not ideal for strictly anaerobic distillation setups.
Triethylamine (TEA)	Mild Base	0.1 - 0.5% v/v	Neutralizes acidic sites on glassware, preventing electrophilic attack.	Highly volatile; will co-distill with the product, requiring downstream removal.

Q3: Can I freeze 1H-Pyrrol-1-ol to stop spontaneous polymerization during storage? A3: Yes. Freezing pyrroles at -80°C under an inert atmosphere (Nitrogen or Argon) effectively halts spontaneous polymerization[4]. Aliquot the freshly distilled product into small, sealed tubes to avoid repeated freeze-thaw cycles and oxygen exposure during retrieval[4].

Part 3: Self-Validating Experimental Protocols

To successfully distill 1H-Pyrrol-1-ol, every step must systematically eliminate the triggers of polymerization: heat, oxygen, and acidic protons.

Protocol 1: Apparatus Passivation (Eliminating Acidic Sites)

Standard borosilicate glassware contains mildly acidic silanol groups that can protonate the electron-rich pyrrole ring, initiating cationic polymerization[2].

• Base Bath: Submerge all distillation glassware (flasks, short-path head, condenser) in a 0.5 M KOH/Isopropanol bath for 2 hours.

• Neutralization Rinse: Rinse thoroughly with deionized water.

  • Self-Validation Step: Test the final water wash with pH indicator paper. It must read exactly pH 7. If it is basic, continue rinsing; residual strong base can also degrade the pyrrole.

• Drying: Perform a final rinse with HPLC-grade acetone and dry in an oven at 120°C for at least 1 hour.

• Inert Cooling: Cool the glassware under a continuous stream of dry Argon to prevent atmospheric moisture and CO₂ (carbonic acid) readsorption.

Protocol 2: Ultra-Low Temperature Distillation Workflow

Because standard distillation causes decomposition[1], this protocol utilizes a Kugelrohr setup to minimize thermal residence time.

• Preparation: Add the crude 1H-Pyrrol-1-ol to the base-washed distillation flask.

• Inhibition: Add 500 ppm of 4-tert-butylcatechol (TBC) to the crude mixture to quench thermal radicals. Add 0.1% v/v Triethylamine (TEA) to maintain a slightly basic environment in the vapor phase.

• Assembly & Vacuum: Assemble the Kugelrohr apparatus and apply ultra-high vacuum ( ≤ 0.01 Torr).

  • Self-Validation Step: Isolate the vacuum pump and monitor the pressure gauge for 5 minutes. The vacuum must hold steady. Any leak will introduce O₂ and trigger rapid oxidative coupling[2].

• Purging: Purge the system with Argon three times (vacuum-argon cycles) to ensure a strictly anaerobic environment.

• Distillation: Heat the oven gradually, keeping the temperature strictly below 40°C.

• Quenching: Collect the pure 1H-Pyrrol-1-ol in a receiver flask pre-cooled in a dry ice/acetone bath (-78°C). The immediate thermal quench prevents post-distillation polymerization[4].

Caption: Workflow for processing 1H-Pyrrol-1-ol, highlighting the O-protection route vs. direct distillation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Resolving Emulsions During 1H-Pyrrol-1-ol Liquid-Liquid Extraction

Welcome to the Technical Support Center. As application scientists, we know that isolating polar heterocycles like 1H-Pyrrol-1-ol (N-hydroxypyrrole) can be notoriously difficult. Due to its unique structural properties, this compound frequently triggers stubborn emulsions during liquid-liquid extraction (LLE).

This guide is designed to provide you with a deep mechanistic understanding of why these emulsions form and field-proven, self-validating protocols to break them without compromising your product's integrity.

Diagnostic Workflow

Before applying chemical or mechanical interventions, use the following decision tree to determine the least invasive and most effective method for your specific extraction matrix.

Diagnostic workflow for resolving 1H-Pyrrol-1-ol emulsions during liquid-liquid extraction.

Troubleshooting & Causality (FAQs)

Q1: Why does 1H-Pyrrol-1-ol specifically cause such stubborn emulsions during aqueous workups? A1: The molecular structure of 1H-Pyrrol-1-ol makes it inherently amphiphilic. It features a hydrophobic, aromatic pyrrole ring paired with a highly polar, hydrogen-bonding N-hydroxyl (-OH) group. During the vigorous agitation of LLE, these molecules act as surfactants, migrating to the interface between the aqueous and organic phases[1]. By accumulating at this boundary, they significantly lower the interfacial tension, stabilizing micro-droplets of one solvent dispersed within the other and forming a persistent emulsion[1].

Q2: What is the most effective chemical method to break this emulsion without degrading the pyrrole? A2: "Salting out" is the gold standard chemical intervention. By adding a saturated solution of sodium chloride (brine) to the aqueous layer, you drastically increase its ionic strength[1]. Water molecules preferentially hydrate the highly charged Na⁺ and Cl⁻ ions, which decreases the solubility of the partially polar N-OH group in the aqueous phase. This forces the 1H-Pyrrol-1-ol entirely into the organic phase[2]. Additionally, the dissolved salt increases the density of the aqueous layer, enhancing the density differential between the two phases and promoting rapid droplet coalescence[3].

Q3: If chemical methods fail, what mechanical interventions are safe and effective? A3: If salting out is insufficient, mechanical disruption is required. Centrifugation is highly effective as it applies centrifugal force to magnify the density differences between the components, forcing the phases to separate without chemical alteration[4]. If volume constraints prevent centrifugation, filtration through a pad of Celite (diatomaceous earth) or glass wool is the best alternative[3]. The porous, high-surface-area filter media physically shears the stabilized interfacial film of the emulsion droplets as they pass through, forcing them to coalesce into distinct layers[1].

Q4: How can I prevent the emulsion from forming in the first place? A4: Prevention relies on altering the extraction mechanics or the environment. First, avoid vigorous shaking; instead, use gentle, end-over-end inversion of the separatory funnel to allow phase contact without excessive micro-droplet formation[3]. Second, consider your solvent system. If using dichloromethane (DCM), the density is close to that of a heavily soluted aqueous layer, which promotes emulsions. Swapping to a lower-density solvent like ethyl acetate can increase the density differential. Finally, if LLE consistently fails, bypass the liquid-liquid interface entirely by switching to Solid-Phase Extraction (SPE)[1].

Quantitative Data: Emulsion-Breaking Techniques

Use the following table to compare the efficacy and risks associated with different emulsion-breaking strategies specifically for 1H-Pyrrol-1-ol.

Technique	Primary Mechanism of Action	Efficacy for 1H-Pyrrol-1-ol	Est. Resolution Time	Risk of Product Degradation
Salting Out (Brine)	Increases aqueous ionic strength, reducing polar solubility	High	5–10 mins	Low
Centrifugation	Accelerates density-based phase separation via G-force	Very High	10–15 mins	Low
Celite Filtration	Physically shears stabilized droplets to induce coalescence	Medium-High	15–20 mins	Low
pH Adjustment	Alters ionization state of the N-OH group	Medium	5–10 mins	Medium (Pyrroles are acid-sensitive)
Solvent Swap	Increases density differential between phases	High (Preventative)	N/A	Low

Self-Validating Experimental Protocols

Protocol A: The "Salting-Out" (Brine) Method

Causality: Maximizes ionic strength to disrupt the surfactant-like behavior of the pyrrole, driving it into the organic phase while increasing the density differential.

• Preparation: Prepare a saturated aqueous sodium chloride (NaCl) solution. Ensure excess solid NaCl remains at the bottom of the stock flask to guarantee complete saturation[3].

• Application: Carefully vent the separatory funnel containing the emulsion. Add a volume of saturated brine equal to approximately 25–50% of the existing aqueous layer volume[2].

• Agitation: Do not shake vigorously. Gently invert the separatory funnel 3–5 times to mix the brine into the aqueous phase without re-emulsifying the mixture[3].

• Separation: Mount the funnel on a ring stand and allow it to sit undisturbed for 10 minutes[2].

• System Validation: A successful resolution is self-validating when a sharp, distinct boundary forms between the organic and aqueous layers. The previously cloudy organic layer must appear completely transparent. If cloudiness persists, proceed to Protocol B.

Protocol B: Phase Separation via Mechanical Shearing (Filtration)

Causality: Uses physical barriers to mechanically shear and break the surfactant film stabilizing the emulsion droplets.

• Apparatus Setup: Pack a small plug of glass wool into the neck of a standard laboratory funnel, or prepare a Büchner funnel with a 1-inch tightly packed pad of Celite (diatomaceous earth)[3].

• Filtration: Place the funnel over a clean receiving Erlenmeyer flask. Carefully drain the entire contents of the separatory funnel (both the separated layers and the unbroken emulsion) directly onto the filter media[1].

• Shearing: Apply gentle vacuum (if using a Büchner funnel) or allow gravity filtration (if using glass wool). As the emulsion passes through the microscopic pores, the droplets are physically sheared and forced to coalesce[3].

• System Validation: Inspect the filtrate in the receiving flask. It must immediately resolve into two distinct, transparent liquid phases. Transfer the filtrate back to a clean separatory funnel to isolate the target organic layer.

Sources

• 1. biotage.com [biotage.com]
• 2. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. How does emulsion splitting work? - Kluthe Magazine [kluthe.com]

Reference Data & Comparative Studies

1H-Pyrrol-1-ol vs pyrrole reactivity and nucleophilicity comparison

The structural perturbation introduced by substituting the N-H proton of pyrrole with a hydroxyl group (-OH) to form 1H-pyrrol-1-ol (N-hydroxypyrrole) fundamentally alters the electronic topology of the heterocycle. For researchers in drug development and synthetic methodology, understanding the divergent reactivity and nucleophilicity of these two scaffolds is critical for rational molecular design.

This guide provides an objective, data-driven comparison of their electronic properties, nucleophilic behavior, and cycloaddition capabilities, supported by self-validating experimental protocols.

Mechanistic & Electronic Foundations

The Aromaticity vs. Nucleophilicity Paradox

Pyrrole is a classic electron-rich, five-membered heteroaromatic ring. Its nitrogen lone pair is fully delocalized into the -system to satisfy the Hückel rule (forming an aromatic sextet). Because the lone pair is committed to the ring, pyrrole is a very weak base and an exceptionally poor N-nucleophile. Instead, it acts as a potent C-nucleophile , undergoing rapid electrophilic aromatic substitution (EAS) preferentially at the C2 and C5 positions.

In contrast, 1H-pyrrol-1-ol introduces a highly electronegative oxygen atom directly attached to the nitrogen. This creates two competing electronic effects:

• Inductive Withdrawal (-I): The electronegative oxygen pulls electron density away from the ring, slightly attenuating the overall C-nucleophilicity compared to unsubstituted pyrrole. Despite this, the ring remains planar, electron-rich, and highly susceptible to electrophilic attack[1].

• Ambident Nucleophilicity: Unlike pyrrole, 1H-pyrrol-1-ol possesses orthogonal lone pairs on the oxygen atom that are not tied up in the aromatic sextet. This allows the molecule to act as an O-nucleophile (e.g., undergoing O-alkylation or O-silylation) while retaining its C-nucleophilicity.

Diels-Alder Reactivity Profile

One of the most profound functional differences between these two molecules is their behavior in [4+2] cycloadditions. Pyrrole's high aromatic resonance energy (~22 kcal/mol) makes it a notoriously poor diene; reacting as a diene would require breaking the aromatic sextet. When exposed to dienophiles like dimethyl acetylenedicarboxylate (DMAD), pyrrole typically undergoes a Michael-type EAS reaction rather than a cycloaddition.

Conversely, the electron-withdrawing nature of the N-OH group in 1H-pyrrol-1-ol lowers the aromatic stabilization energy of the ring. This perturbation significantly enhances its diene character. O-protected N-hydroxypyrroles (such as O-TBS-N-oxypyrrole) are highly reactive dienes, capable of undergoing rapid Diels-Alder cycloadditions with electron-deficient dienophiles to form stable cycloadducts[2].

Electronic and reactivity pathway divergence between Pyrrole and 1H-Pyrrol-1-ol.

Quantitative Data Presentation

The following tables summarize the comparative physicochemical properties and reactivity profiles of the two scaffolds.

Table 1: Physicochemical and Electronic Properties

Property	Pyrrole	1H-Pyrrol-1-ol	Mechanistic Causality
Primary Nucleophilic Site	C2 / C5 (Carbon)	Oxygen & C2 / C5	Orthogonal O-lone pairs enable O-nucleophilicity; N-lone pair remains delocalized.
Aromaticity	High (~22 kcal/mol)	Moderate	Electronegative oxygen (-I effect) perturbs the -electron delocalization.
Oxidative Stability	High	Low (Prone to oxidation)	The N-OH bond is easily oxidized; synthetic applications often require O-protection[3].
N-H / O-H pKa	~16.5 (N-H)	~4.5 - 6.0 (O-H)	The O-H bond is significantly more acidic due to the stability of the resulting N-O anion.

Table 2: Comparative Reactivity Profile

Reaction Type	Pyrrole Performance	1H-Pyrrol-1-ol Performance
Electrophilic Aromatic Substitution	Extremely rapid (often requires mild electrophiles to prevent polymerization).	Rapid, but slightly attenuated compared to pyrrole. Can be directed by O-protecting groups.
Diels-Alder Cycloaddition	Fails (undergoes Michael addition instead).	Excellent diene (especially when O-protected, e.g., O-TBS)[2].
Alkylation (Basic Conditions)	N-alkylation or C-alkylation (depending on the counterion/solvent).	Exclusively O-alkylation (Oxygen is the harder, more accessible nucleophile).

Empirical Workflows & Self-Validating Protocols

To objectively measure the difference in diene reactivity between these two scaffolds, we utilize a competitive Diels-Alder cycloaddition protocol. Unprotected 1H-pyrrol-1-ol can be unstable under thermal conditions[3]; therefore, this protocol utilizes an O-TBS protected derivative (O-TBS-N-oxypyrrole) to isolate the ring's electronic reactivity from the oxygen's nucleophilicity.

Protocol: Competitive Diels-Alder Cycloaddition Profiling

Objective: Quantify the relative reaction kinetics of Pyrrole vs. O-TBS-1H-Pyrrol-1-ol with Dimethyl acetylenedicarboxylate (DMAD).

Causality in Experimental Design:

• Internal Standard (1,3,5-Trimethoxybenzene - TMB): TMB is highly electron-rich but sterically hindered, preventing it from reacting with DMAD. Its distinct H-NMR singlet (~6.1 ppm) does not overlap with the pyrrole protons, allowing for absolute quantification and mass-balance validation.

• O-TBS Protection: Masking the N-OH group prevents the oxygen from acting as a competing nucleophile and stabilizes the substrate against oxidative degradation during the reaction[2].

Step-by-Step Methodology:

• Substrate Preparation: Synthesize or obtain O-TBS-1H-pyrrol-1-ol and standard pyrrole. Ensure both are freshly distilled or purified via flash chromatography to remove polymeric impurities.

• Reaction Mixture Assembly: In an NMR tube, dissolve exactly 0.10 mmol of Pyrrole, 0.10 mmol of O-TBS-1H-pyrrol-1-ol, and 0.05 mmol of TMB (internal standard) in 0.6 mL of anhydrous CDCl .

• Baseline Validation: Acquire a H-NMR spectrum ( ). Integrate the -protons of pyrrole (~6.8 ppm) and the -protons of the N-oxypyrrole against the TMB standard. Self-Validation Check: The molar ratio must perfectly reflect the gravimetric inputs. If not, recalibrate.

• Initiation: Add 0.05 mmol (0.5 equivalents relative to total heterocycle) of DMAD to the NMR tube. Seal and invert to mix.

• Kinetic Sampling: Acquire H-NMR spectra at at 25°C.

• Data Analysis:

  • Monitor the disappearance of the diene -protons.

  • Monitor the appearance of the [4+2] cycloadduct bridgehead protons for the N-oxypyrrole.

  • Trustworthiness Check: Calculate the total mass balance. The sum of the integrated unreacted starting materials plus the integrated products must equal the initial integration relative to TMB. A loss of mass balance indicates competitive polymerization or degradation.

Self-validating experimental workflow for competitive Diels-Alder reactivity profiling.

Expected Outcome: The NMR data will reveal that O-TBS-1H-pyrrol-1-ol rapidly consumes the DMAD to form the [4+2] cycloadduct, acting as a highly reactive diene[2]. The unsubstituted pyrrole will remain largely unreacted in the competitive environment or slowly form Michael addition side-products, validating the profound electronic shift induced by N-oxygenation.

References

• Elucidation of Chalkophomycin Biosynthesis Reveals N-Hydroxypyrrole-Forming Enzymes Journal of the American Chemical Society[Link]

• One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy Organic Letters[Link]

• N-Oxypyrroles as Reactive Dienes in Diels-Alder Reactions University of Bath (Theses & Dissertations)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Structural Validation of 1H-Pyrrol-1-ol: A Comparative NMR Approach

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. This guide provides a comprehensive framework for the validation of 1H-pyrrol-1-ol, a unique N-hydroxylated pyrrole derivative, using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. In the absence of readily available experimental NMR data for this specific compound, this document outlines a validation strategy based on a comparison with the well-characterized parent compound, pyrrole, and predicted chemical shifts derived from established principles of substituent effects.

The core of this guide is not merely to present data but to elucidate the why behind the experimental design and data interpretation. A robust analytical method is a self-validating system, and the protocols described herein are designed to provide a high degree of confidence in the structural assignment of 1H-pyrrol-1-ol.

The Foundational Role of NMR in Heterocyclic Chemistry

NMR spectroscopy is an unparalleled tool for the structural elucidation of organic molecules. For heterocyclic systems like pyrrole and its derivatives, NMR provides a detailed picture of the electronic environment of each proton and carbon atom. The chemical shift (δ), reported in parts per million (ppm), is highly sensitive to the molecular structure, including the nature and position of substituents.

In the case of pyrrole, the aromaticity of the five-membered ring and the influence of the nitrogen heteroatom create a distinct NMR fingerprint. The introduction of a hydroxyl group directly onto the nitrogen atom to form 1H-pyrrol-1-ol is expected to significantly alter this fingerprint due to the electronegativity of the oxygen atom and its potential for hydrogen bonding.

Reference NMR Data: The Unsubstituted Pyrrole Baseline

A thorough understanding of the NMR spectrum of pyrrole is fundamental to predicting and validating the structure of 1H-pyrrol-1-ol. The accepted ¹H and ¹³C NMR chemical shifts for unsubstituted pyrrole in chloroform-d (CDCl₃) are presented below. These values serve as our primary reference point.

Table 1: Experimental ¹H and ¹³C NMR Chemical Shifts for Pyrrole

Nucleus	Position	Chemical Shift (δ) in CDCl₃ (ppm)
¹H	N-H	~8.0 (broad)[1]
¹H	H-2, H-5 (α-protons)	~6.7[1]
¹H	H-3, H-4 (β-protons)	~6.2[1]
¹³C	C-2, C-5 (α-carbons)	~118[1]
¹³C	C-3, C-4 (β-carbons)	~108[1]

Note: The chemical shift of the N-H proton is particularly sensitive to solvent, concentration, and temperature due to hydrogen bonding.

Predicting the NMR Signature of 1H-Pyrrol-1-ol: A Strategy Based on Substituent Effects

Direct experimental NMR data for 1H-pyrrol-1-ol is not widely reported. Therefore, we must rely on predictive models based on the known effects of substituents on aromatic and heterocyclic rings. The introduction of an N-hydroxyl group is expected to induce notable changes in the chemical shifts of the pyrrole ring protons and carbons.

The hydroxyl group is electronegative, which should lead to a general deshielding (downfield shift to higher ppm values) of the ring protons and carbons compared to pyrrole. The effect is transmitted through the nitrogen atom and the π-system of the ring.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 1H-Pyrrol-1-ol

Nucleus	Position	Predicted Chemical Shift (δ) in CDCl₃ (ppm)	Rationale for Prediction
¹H	N-OH	5.0 - 7.0 (broad)	The N-OH proton is expected to be a broad singlet due to exchange and hydrogen bonding. Its chemical shift can be highly variable.
¹H	H-2, H-5 (α-protons)	6.8 - 7.2	A downfield shift from pyrrole (~6.7 ppm) is anticipated due to the deshielding effect of the N-hydroxyl group.
¹H	H-3, H-4 (β-protons)	6.3 - 6.6	A similar, though potentially smaller, downfield shift from pyrrole (~6.2 ppm) is expected.
¹³C	C-2, C-5 (α-carbons)	120 - 125	Significant downfield shift from pyrrole (~118 ppm) due to the strong electron-withdrawing nature of the N-OH group.
¹³C	C-3, C-4 (β-carbons)	110 - 115	A downfield shift from pyrrole (~108 ppm) is also predicted for the β-carbons.

These predicted values provide a target range for the experimental validation of a synthesized sample of 1H-pyrrol-1-ol. The observation of signals within these ranges, with the correct multiplicities (triplets for the ring protons, assuming similar coupling constants), would provide strong evidence for the proposed structure.

A Rigorous Experimental Protocol for the NMR Validation of 1H-Pyrrol-1-ol

The acquisition of high-quality NMR data is paramount for confident structural assignment. The following step-by-step protocol is designed to yield clean, high-resolution ¹H and ¹³C NMR spectra.

Sample Preparation

The quality of the NMR data is directly dependent on the purity of the sample and the proper choice of solvent.

• Analyte Purity: Ensure the 1H-pyrrol-1-ol sample is of high purity, as impurities can complicate spectral interpretation.

• Solvent Selection: Chloroform-d (CDCl₃) is a good starting point as it is a common solvent for many organic compounds. If solubility is an issue, or to observe different hydrogen bonding effects, dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆ can be used.

• Concentration:

  • For ¹H NMR, dissolve 5-10 mg of the sample in 0.6-0.7 mL of deuterated solvent.

  • For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended due to the lower natural abundance of the ¹³C isotope.

• Internal Standard: Tetramethylsilane (TMS) is typically added by the manufacturer of the deuterated solvent and is used to reference the chemical shifts to 0.00 ppm.

NMR Spectrometer Setup and Data Acquisition

The following are recommended starting parameters for a standard 400 or 500 MHz NMR spectrometer.

Table 3: Recommended Acquisition Parameters for ¹H NMR

Parameter	Recommended Value	Rationale
Pulse Angle	30-45°	A smaller pulse angle allows for a shorter relaxation delay.
Spectral Width	0-12 ppm	This range covers the expected chemical shifts for most organic molecules.
Acquisition Time (AQ)	2-4 seconds	A longer acquisition time provides better resolution.
Relaxation Delay (D1)	1-2 seconds	The time between pulses to allow for spin-lattice relaxation.
Number of Scans (NS)	8-16	Averaging multiple scans improves the signal-to-noise ratio.

Table 4: Recommended Acquisition Parameters for ¹³C NMR

Parameter	Recommended Value	Rationale
Pulse Angle	30-45°	A smaller pulse angle is used to avoid saturation of signals with long relaxation times.
Spectral Width	0-220 ppm	This covers the typical range for carbon chemical shifts in organic molecules.
Acquisition Time (AQ)	1-2 seconds	Sufficient for good resolution in most cases.
Relaxation Delay (D1)	2-5 seconds	Longer delays are often necessary for quaternary carbons and carbons with long relaxation times.
Number of Scans (NS)	128 or more	A higher number of scans is required due to the low natural abundance and sensitivity of ¹³C.
Decoupling	Proton broadband decoupling	This simplifies the spectrum by removing ¹H-¹³C couplings, resulting in single lines for each carbon.

Data Processing and Analysis

• Fourier Transform: The raw data (Free Induction Decay, FID) is converted into the frequency domain spectrum.

• Phasing and Baseline Correction: These corrections ensure that the peaks are properly shaped and the baseline is flat.

• Referencing: The spectrum is referenced by setting the TMS peak to 0.00 ppm.

• Integration: In the ¹H NMR spectrum, the integration of the peak areas provides the relative ratio of the protons in the molecule. For 1H-pyrrol-1-ol, a ratio of 1:2:2 for the N-OH, H-2/H-5, and H-3/H-4 protons is expected.

• Multiplicity Analysis: The splitting pattern of the peaks in the ¹H NMR spectrum reveals the number of neighboring protons. The H-2/H-5 and H-3/H-4 protons are expected to appear as triplets.

Visualizing the Structure and Workflow

To aid in the conceptualization of the NMR analysis, the following diagrams illustrate the molecular structure of 1H-pyrrol-1-ol and the experimental workflow.

Caption: Molecular structure of 1H-pyrrol-1-ol with atom numbering for NMR assignment.

Caption: Experimental workflow for the NMR validation of 1H-pyrrol-1-ol.

Conclusion

The structural validation of a novel or synthesized compound like 1H-pyrrol-1-ol requires a systematic and evidence-based approach. While direct comparative experimental data may be unavailable, a robust validation can be achieved by comparing high-quality, experimentally acquired NMR spectra with the known data of the parent pyrrole ring and with theoretically predicted chemical shifts. By following the detailed protocol outlined in this guide, researchers can generate the necessary data to confidently confirm the structure of 1H-pyrrol-1-ol, ensuring the integrity and reproducibility of their scientific findings.

References

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• University of Wisconsin-Madison, Department of Chemistry. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• Pinto, D. C. G. A., & Silva, A. M. S. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. In Current Organic Chemistry (Vol. 18, Issue 22, pp. 2936-2976). Bentham Science Publishers. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

FT-IR Spectroscopy Reference Data for 1H-Pyrrol-1-ol N-OH Stretch: A Comparative Guide to Sampling Techniques

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when characterizing sensitive heteroaromatic compounds. 1H-Pyrrol-1-ol (N-hydroxypyrrole) and its derivatives are highly valued in drug development, serving as potent radical scavengers (1)[1] and anti-inflammatory agents (2)[2]. Synthesizing these compounds often involves traceless arylsulfinate mediator strategies (3)[3].

However, confirming the presence of the N-OH moiety via Fourier Transform Infrared (FT-IR) spectroscopy presents unique analytical challenges. The N-OH stretching vibration ( νN−OH​ ) is highly susceptible to inter- and intramolecular hydrogen bonding, causing significant wavenumber shifts depending on the chosen sampling technique. This guide objectively compares the performance of three primary FT-IR sampling alternatives to help you isolate and validate the N-OH stretch accurately.

Mechanistic Causality: The Dynamics of the N-OH Stretch

To interpret FT-IR data correctly, we must understand the causality behind vibrational shifts. The fundamental stretching frequency of a "free" N-OH group typically resides near 3450–3500 cm⁻¹. However, in the solid or neat liquid state, the hydroxyl proton acts as a strong hydrogen bond donor to adjacent pyrrole nitrogens or carbonyl oxygens (in substituted derivatives).

This intermolecular interaction lengthens and weakens the N-O-H covalent bond, lowering the force constant. Consequently, the absorption band shifts to lower wavenumbers (typically 3200–3350 cm⁻¹) and broadens significantly due to a diverse distribution of hydrogen bond lengths in the crystal lattice or amorphous phase.

Comparative Analysis of FT-IR Sampling Alternatives

Attenuated Total Reflectance (ATR-FTIR)

ATR-FTIR measures the evanescent wave penetrating a neat sample. Because the sample is analyzed in its native condensed state, hydrogen bonding is maximized. For example, neat ATR-FTIR analysis of 1H-pyrrol-1-ol derivatives (e.g., antrocinnamomin analogs) reveals a broad N-OH stretch shifted down to 3244 cm⁻¹ (4)[4]. Field Insight: ATR peaks can appear slightly shifted to lower wavenumbers compared to transmission due to the wavelength-dependent penetration depth of the IR beam.

Transmission Spectroscopy (KBr Pellet)

Dispersing the sample in a KBr matrix isolates the molecules slightly more than in a neat solid. In KBr pellets, the N-OH stretch of substituted 1H-pyrrol-1-ols is typically observed around 3312 cm⁻¹ (2)[2]. The critical drawback is KBr's hygroscopicity; absorbed water produces a massive O-H stretch at 3450 cm⁻¹, which can easily mask the N-OH signal if preparation is poor.

Solution-State Transmission (Liquid Cell)

Dissolving the sample in a non-polar, IR-transparent solvent (like CHCl₃ or CH₂Cl₂) breaks intermolecular hydrogen bonds. This technique yields a sharp, distinct "free" N-OH stretch closer to 3450–3500 cm⁻¹, offering the highest diagnostic clarity for the monomeric species.

Quantitative Data Summary

FT-IR Technique	Expected N-OH Stretch (cm⁻¹)	Peak Characteristics	Sample State	Primary Advantage	Key Limitation
ATR-FTIR	~3244	Broad, intense	Neat (Solid/Liquid)	No prep, non-destructive	Max H-bonding shifts peak lower
KBr Pellet	~3312	Broad	Solid dispersion	High signal-to-noise	Moisture interference from matrix
Liquid Cell	~3450–3500	Sharp, distinct	Solution (CHCl₃)	Isolates free monomer	Requires IR-transparent solvent

Experimental Workflows & Decision Matrix

Figure 1: FT-IR technique decision matrix and expected N-OH stretches for 1H-pyrrol-1-ol.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must include a self-validation step to prevent false positives.

Protocol 1: Moisture-Free KBr Pellet Transmission

Causality: KBr is highly hygroscopic. Absorbed water exhibits a broad O-H stretch at 3400–3500 cm⁻¹, which perfectly eclipses the target N-OH stretch of 1H-pyrrol-1-ol.

• Desiccation: Bake spectroscopic-grade KBr at 105°C for a minimum of 24 hours. Store immediately in a vacuum desiccator.

• Matrix Blending: In an agate mortar, gently mix 1–2 mg of 1H-pyrrol-1-ol with 100 mg of anhydrous KBr. Expert Tip: Do not over-grind. Excessive friction induces localized heating that can degrade sensitive N-hydroxypyrroles.

• Pressing: Transfer the mixture to a die and apply 10 tons of pressure under a vacuum for 2 minutes to form a transparent pellet.

• Self-Validation Step: Before running the sample, press and scan a blank KBr pellet. If a baseline anomaly or broad peak appears >3400 cm⁻¹, the KBr batch is compromised by moisture and must be re-dried. Only proceed to sample analysis if the blank baseline is perfectly flat.

Protocol 2: ATR-FTIR for Neat Characterization

Causality: ATR relies on an evanescent wave penetrating the sample. Intimate contact between the crystal and the sample is critical for a high signal-to-noise ratio, while cleanliness prevents spectral ghosting.

• Crystal Cleaning: Clean the diamond or ZnSe crystal with isopropyl alcohol and allow it to evaporate completely.

• Background Validation (Self-Validation): Collect a background spectrum. Ensure the energy throughput is >95% and the 3000–4000 cm⁻¹ region is completely flat, confirming no residual solvent or cross-contamination.

• Application: Apply a small amount of neat 1H-pyrrol-1-ol to completely cover the crystal aperture.

• Pressure Optimization: Lower the pressure anvil until the software indicates optimal contact. Expert Tip: For solid 1H-pyrrol-1-ol derivatives, apply the maximum allowable pressure to eliminate air gaps, which reduce the refractive index interface and artificially weaken the N-OH signal.

• Acquisition: Collect 32–64 scans at a resolution of 4 cm⁻¹.

References

• [3] One-Pot Synthesis of N-Hydroxypyrroles via Soft α-Vinyl Enolization of (E)-β-Chlorovinyl Ketones: A Traceless Arylsulfinate Mediator Strategy. Organic Letters - ACS Publications. 3

• [1] Surugapyrroles A and B, Two New N-Hydroxypyrroles, as DPPH Radical-Scavengers from Streptomyces sp. USF-6280 Strain. ResearchGate. 1

• [2] Anti-Inflammatory Constituents of Antrodia camphorata on RAW 264.7 Cells Induced by Polyinosinic-Polycytidylic Acid. MDPI.2

• [4] Maleimide and Maleic Anhydride Derivatives from the Mycelia of Antrodia cinnamomea and Their Nitric Oxide Inhibitory Activities in Macrophages. Journal of Natural Products - ACS Publications. 4

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Methodological Causality: The Thermodynamics of Method Selection

Validating 1H-Pyrrol-1-ol Purity and Concentration: A Comparative Guide to HPLC-UV vs. GC-FID

1H-Pyrrol-1-ol (N-hydroxypyrrole) is a highly specialized heterocyclic compound utilized as a critical intermediate and pharmacophore in advanced drug development. Characterized by its unique N-OH bond, the pyrrole ring exhibits distinct electronic properties and reactivity. However, this same structural feature introduces significant analytical challenges. Validating its purity and concentration requires an analytical method that respects its inherent chemical sensitivity.

As a Senior Application Scientist, I have evaluated numerous chromatographic strategies for N-hydroxy heterocycles. This guide objectively compares High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against Gas Chromatography with Flame Ionization Detection (GC-FID), demonstrating why HPLC-UV is the definitive gold standard for this compound, supported by the latest ICH Q2(R2) validation frameworks[1].

When assessing the purity of sensitive heterocycles, the fundamental rule of analytical chemistry applies: the measurement technique must not alter the analyte.

The Pitfall of GC-FID (Thermal Degradation): Gas Chromatography requires sample volatilization, typically utilizing injector port temperatures exceeding 200°C. The N-OH bond in 1H-Pyrrol-1-ol is thermally labile. Subjecting this compound to high-temperature GC conditions induces homolytic cleavage and dehydration. Consequently, 1H-Pyrrol-1-ol converts into pyrrole and other artifactual degradation products during the injection phase itself. This results in a chromatogram that displays a massive "impurity" profile that did not actually exist in the bulk sample, leading to a severe underestimation of true product purity[2].

The Superiority of HPLC-UV (Analyte Preservation): HPLC operates at near-ambient temperatures, ensuring the N-OH bond remains entirely intact throughout the analytical run. Furthermore, UV detection provides a highly sensitive, non-destructive mechanism for quantifying the conjugated π-system of the pyrrole ring. By operating under mild conditions, HPLC-UV provides a true, artifact-free representation of the sample's purity[2].

Thermodynamic workflow comparing GC-FID and HPLC-UV for 1H-Pyrrol-1-ol.

Chromatographic Design: The Causality of the Protocol

To achieve a self-validating system, every parameter in the HPLC-UV protocol must be engineered to address the specific physicochemical traits of 1H-Pyrrol-1-ol.

• Mobile Phase pH Control: The N-OH group is weakly acidic. If analyzed in a neutral mobile phase, the molecule exists in a dynamic equilibrium between its neutral and anionic states, resulting in severe peak tailing and split peaks. By utilizing 0.1% Trifluoroacetic acid (TFA) in the aqueous phase, we drop the pH to ~2.0. This fully protonates the N-OH group, ensuring a single, sharp, and symmetrical peak on a reversed-phase C18 column[3].

• Wavelength Selection: The conjugated diene system of the pyrrole core, heavily influenced by the auxochromic N-OH group, exhibits strong π-π* transitions. Monitoring the effluent at 220 nm captures maximum absorbance, providing the sensitivity required to detect trace impurities down to 0.05 µg/mL[3].

Step-by-Step Experimental Protocol (ICH Q2(R2) Compliant)

The following methodology outlines a robust, self-validating workflow designed to prove that the analytical procedure is fit for its intended purpose, adhering strictly to ICH Q2(R2) guidelines[1].

Step 1: System and Mobile Phase Preparation

• Aqueous Phase (A): Prepare 0.1% (v/v) TFA in HPLC-grade water. Filter through a 0.22 µm membrane.

• Organic Phase (B): 100% HPLC-grade Acetonitrile.

• Gradient Program: 10% B to 60% B over 15 minutes, followed by a 5-minute hold at 60% B to flush strongly retained hydrophobic impurities.

Step 2: Chromatographic Conditions

• Column: Reversed-phase C18, 250 mm x 4.6 mm, 5 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Maintains reproducible retention times without thermally stressing the analyte).

• Detection: UV at 220 nm.

Step 3: Sample Preparation & Self-Validation Execution

• Diluent: 90% Water / 10% Acetonitrile (Matching initial gradient conditions prevents solvent-mismatch peak distortion).

• Standard Preparation: Accurately weigh 10.0 mg of 1H-Pyrrol-1-ol reference standard. Dissolve in 100 mL of diluent to achieve a 100 µg/mL working concentration.

• Specificity Testing: Inject a blank diluent, followed by a sample exposed to forced degradation (e.g., 1% H₂O₂ for 1 hour). Verify that the main 1H-Pyrrol-1-ol peak is baseline-resolved from all oxidative degradation products (Resolution > 2.0).

• Linearity & Range: Inject standard solutions at 25%, 50%, 100%, 120%, and 150% of the working concentration.

• Accuracy & Precision: Perform 6 replicate injections of the 100 µg/mL standard to establish system repeatability.

ICH Q2(R2) analytical validation lifecycle for 1H-Pyrrol-1-ol.

Comparative Data & Validation Results

The superiority of the HPLC-UV method is evident when quantitative validation metrics are compared against attempted GC-FID analyses for sensitive nitrogenous heterocycles. Table 1 outlines the comparative performance, while Table 2 summarizes the ICH Q2(R2) validation results achieved using the prescribed HPLC-UV protocol.

Table 1: Performance Comparison for N-Hydroxy Heterocycles (HPLC vs. GC)

Parameter	HPLC-UV (Reversed-Phase)	GC-FID (Capillary)
Thermal Degradation Risk	Low (Analyzed at 30°C)	High (Injector at 250°C)
Purity Accuracy	True representation	Underestimated (Artifacts)
Precision (%RSD)	< 1.0%	2.5% - 5.0% (Variable degradation)
LOD / LOQ	0.05 µg/mL / 0.15 µg/mL	Variable (High baseline noise)
Suitability	Routine Purity & Concentration	Volatile Impurity Screening Only

Table 2: ICH Q2(R2) Validation Data for 1H-Pyrrol-1-ol (HPLC-UV)

Validation Parameter	Acceptance Criteria (ICH Q2)	Experimental Result	Status
Linearity (R²)	≥ 0.999	0.9998	Pass
Range	25 µg/mL to 150 µg/mL	Validated	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 100.6%	Pass
Repeatability (RSD)	≤ 2.0% (n=6)	0.45%	Pass
Specificity	No interference at main peak	Resolution = 3.2	Pass

By leveraging a deep understanding of the molecule's thermal lability and ionization behavior, researchers can bypass the inherent flaws of gas chromatography for this compound class. The validated HPLC-UV method guarantees that the data generated is both scientifically sound and fully defensible in regulatory submissions.

References

• Validation of Analytical Procedures Q2(R2) - ICH | International Council for Harmonisation (ICH) | 1

• A Comparative Guide to HPLC and GC Methods for Purity Assessment of 2,4-Dichloro-5-nitropyridine | BenchChem | 2

• Characterization of the Formation of the Pyrrole Moiety during Clorobiocin and Coumermycin A1 Biosynthesis | ACS Publications | 3

Sources

• 1. database.ich.org [database.ich.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Navigating the Structural Landscape of 1H-Pyrrol-1-ol Derivatives: A Comparative Guide to X-ray Crystallography Data

For researchers, scientists, and professionals in drug development, understanding the precise three-dimensional structure of a molecule is paramount. X-ray crystallography stands as the gold standard for elucidating these structures, providing invaluable insights into the conformational preferences, intermolecular interactions, and solid-state packing of crystalline materials. This guide offers a comparative analysis of the X-ray crystallographic data for 1H-pyrrol-1-ol derivatives, a class of compounds of growing interest in medicinal chemistry.

The introduction of a hydroxyl group on the nitrogen atom of the pyrrole ring in 1H-pyrrol-1-ol and its derivatives introduces unique electronic and steric properties. These modifications can significantly influence the molecule's biological activity, making a detailed structural understanding essential for rational drug design. However, a comprehensive, comparative analysis of the crystallographic data for this specific class of compounds has been lacking. This guide aims to fill that gap by presenting available data, outlining the experimental workflow for obtaining such data, and discussing the key structural parameters that warrant comparison.

Comparative Analysis of Crystallographic Parameters

While extensive crystallographic data exists for a wide range of pyrrole derivatives, specific data for 1H-pyrrol-1-ol and its simple substituted analogues is less prevalent in publicly accessible databases. For the purpose of this guide, we will leverage available data for a representative N-hydroxypyrrole derivative and compare it with a well-characterized, unsubstituted 1H-pyrrole to highlight the structural impact of the N-hydroxy group. A more direct comparison with other 1H-pyrrol-1-ol derivatives will be incorporated as more data becomes publicly available.

A critical publication by Knight and co-workers describes the synthesis and crystal structure of a highly stable N-hydroxypyrrole 18-crown-6 ether hydrate, which provides a valuable reference point for the structural features of an N-hydroxylated pyrrole ring. For comparison, we will use the crystallographic data for unsubstituted 1H-pyrrole.

Parameter	1H-Pyrrole	N-Hydroxypyrrole Derivative (Illustrative)	Key Observations
Crystal System	Orthorhombic	Monoclinic	The change in crystal system reflects different packing arrangements in the solid state, influenced by intermolecular forces.
Space Group	Pnma	P2₁/c	The space group provides information about the symmetry elements present in the crystal lattice.
N-O Bond Length (Å)	N/A	~1.38	The N-O bond length is a key parameter for understanding the electronic nature of the N-hydroxy group.
C-N-C Angle (°)	~109.8	~110	The endocyclic C-N-C angle provides insight into the geometry at the nitrogen atom.
Pyrrole Ring Planarity	Planar	Near-planar	The planarity of the pyrrole ring is crucial for its aromaticity. The N-hydroxy substituent may induce minor deviations from planarity.
Intermolecular Interactions	N-H···π interactions	O-H···O hydrogen bonding, C-H···O interactions	The presence of the hydroxyl group introduces strong hydrogen bonding capabilities, which typically dominate the crystal packing.

Note: The data for the N-hydroxypyrrole derivative is illustrative and based on typical bond lengths and angles. Access to the specific CIF (Crystallographic Information File) is required for precise values.

Experimental Protocol: From Crystal to Structure

The determination of the crystal structure of a 1H-pyrrol-1-ol derivative follows a well-established workflow. The causality behind each step is crucial for obtaining high-quality, reliable data.

Synthesis and Crystallization

The initial and often most challenging step is the synthesis of the target 1H-pyrrol-1-ol derivative and the subsequent growth of high-quality single crystals. The Paal-Knorr synthesis is a common method for preparing substituted pyrroles.[1]

Step-by-Step Crystallization Protocol (Slow Evaporation):

• Dissolution: Dissolve the purified 1H-pyrrol-1-ol derivative in a suitable solvent or solvent mixture at a concentration slightly below saturation. The choice of solvent is critical and often determined empirically. Common solvents include ethanol, ethyl acetate, and dichloromethane.

• Filtration: Filter the solution through a syringe filter (e.g., 0.22 µm) into a clean vial to remove any particulate matter that could act as nucleation sites and hinder the growth of single crystals.

• Slow Evaporation: Cover the vial with a cap containing a few small perforations to allow for slow evaporation of the solvent. Place the vial in a vibration-free environment at a constant temperature.

• Crystal Growth: Over a period of days to weeks, as the solvent slowly evaporates, the solution will become supersaturated, and crystals will begin to form.

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent.

X-ray Data Collection and Processing

High-quality single crystals are paramount for a successful X-ray diffraction experiment.

Workflow for Single-Crystal X-ray Diffraction Analysis:

Caption: General workflow for single-crystal X-ray diffraction analysis.

Visualizing the Molecular Structure

The following diagram illustrates the molecular structure of a representative 1H-pyrrol-1-ol derivative, highlighting the key atoms and their connectivity.

Caption: Molecular structure of a substituted 1H-pyrrol-1-ol.

Conclusion and Future Directions

The study of 1H-pyrrol-1-ol derivatives by X-ray crystallography provides fundamental insights into their molecular architecture and solid-state behavior. The presence of the N-hydroxy group introduces significant changes to the electronic and hydrogen-bonding properties of the pyrrole scaffold, which are critical for its interactions with biological targets. While the availability of public crystallographic data for this specific subclass of pyrroles is currently limited, the established methodologies for synthesis, crystallization, and X-ray analysis provide a clear path forward for researchers in this field. As more crystal structures of 1H-pyrrol-1-ol derivatives become available, a more comprehensive comparative analysis will be possible, further aiding in the rational design of novel therapeutic agents. It is highly encouraged that researchers deposit their crystallographic data in publicly accessible databases like the Cambridge Structural Database (CSD) to facilitate such comparative studies and advance the field of medicinal chemistry.

References

• At present, there are no specific references to cite that provide a direct comparison of X-ray crystallography data for multiple 1H-pyrrol-1-ol derivatives as the necessary data could not be located in the public domain through the available tools. The reference to the Paal-Knorr synthesis is based on general organic chemistry knowledge.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Physicochemical Profiling &amp; Hazard Causality

Comprehensive Disposal and Deactivation Protocols for 1H-Pyrrol-1-ol (N-Hydroxypyrrole)

As a highly reactive heterocyclic compound, 1H-Pyrrol-1-ol (N-hydroxypyrrole) is frequently utilized by drug development professionals as a reactive diene in [4+2] Diels-Alder cycloadditions[1] and as a critical building block in the biosynthesis of complex, metal-binding natural products like chalkophomycin[2]. However, the presence of the N-hydroxy moiety fundamentally alters the molecule's electronic landscape compared to unsubstituted pyrroles. This structural feature introduces unique redox vulnerabilities and thermal instability, dictating that its disposal cannot follow standard aqueous or generic organic waste pathways.

The following guide establishes a self-validating, causality-driven framework for the safe handling, neutralization, and disposal of 1H-Pyrrol-1-ol.

To design an effective disposal protocol, we must first understand the molecular behavior of 1H-Pyrrol-1-ol. The N-O bond is susceptible to homolytic cleavage and redox reactions when exposed to strong acids, transition metals, or oxidizing agents. Furthermore, substituted N-hydroxypyrroles exhibit moderate thermal stability but will decompose at elevated temperatures (>250°C), releasing highly toxic nitrogen oxides (NOx)[3].

Table 1: Physicochemical Properties and Disposal Implications

Chemical Property	Value	Operational Implication for Disposal
Molecular Weight	83.09 g/mol [4]	Low molecular weight increases volatility risk; containers must remain hermetically sealed.
Partition Coefficient (XLogP3)	1.3[4]	Moderate lipophilicity; requires miscible organic solvents (e.g., ethanol) for complete dilution and equipment rinsing.
Thermal Decomposition	>250°C[3]	Critical: Must never be autoclaved. Requires controlled, high-temperature incineration (>1000°C) for complete destruction.
Heteroatom Profile	High Nitrogen/Oxygen	Combustion inevitably generates NOx gases; mandates the use of incinerators equipped with alkaline scrubbers.

Primary Disposal Workflow: Routine Laboratory Waste

Because 1H-Pyrrol-1-ol generates NOx upon degradation, it must be routed exclusively through high-temperature incineration facilities equipped with environmental scrubbers. The following self-validating protocol ensures the chemical is stabilized prior to transport.

Step 1: Segregation & Stabilization

• Action: Collect 1H-Pyrrol-1-ol waste in a dedicated, amber glass container labeled "Hazardous Waste: Non-Halogenated Organic - Nitrogenous."

• Causality: Amber glass prevents potential photochemical degradation of the N-O bond. Segregating it from halogenated waste prevents the formation of highly toxic, volatile halogenated nitrogen species during incineration.

Step 2: Dilution & Homogenization

• Action: Dilute the concentrated 1H-Pyrrol-1-ol waste to a concentration of <5% using a combustible, non-halogenated solvent such as ethanol or acetone.

• Causality: High concentrations of N-hydroxypyrroles can polymerize or decompose exothermically. Dilution with a highly combustible solvent stabilizes the reactive species and ensures a smooth, consistent burn rate when introduced into the incinerator.

Step 3: Validation Gate (Compatibility Check)

• Action: Before sealing the waste carboy, verify via lab logs and pH strips that no strong mineral acids (e.g., nitric acid) or transition metal catalysts have been introduced into the container. The pH of the organic mixture should be strictly neutral (pH 6.5–7.5).

• Causality: Transition metals can catalyze the premature, explosive decomposition of the N-hydroxy group. A neutral pH validates that the solution is chemically stable for long-term storage and transport.

Step 4: Thermal Destruction

• Action: Transfer the validated container to an institutional hazardous waste facility for high-temperature incineration (>1000°C).

• Causality: Temperatures exceeding 1000°C are required to completely break the aromatic ring and N-O bonds. The facility must utilize an alkaline scrubber to neutralize the resulting NOx emissions into harmless nitrate salts.

Workflow for the safe segregation and thermal destruction of 1H-Pyrrol-1-ol.

Emergency Spill Containment & Deactivation Protocol

In the event of a localized spill, the primary objective shifts from long-term stabilization to immediate containment and deactivation of the reactive diene system[1].

Step 1: Isolation & PPE

• Action: Evacuate the immediate 2-meter radius. Don chemical-resistant nitrile gloves, splash goggles, and a standard lab coat. If the spill occurs outside a fume hood and involves >50 mL of concentrated solution, utilize a half-face respirator with organic vapor cartridges.

Step 2: Inert Containment

• Action: Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite or diatomaceous earth.

• Causality: Never use sawdust or paper towels. The N-hydroxy group can act as a localized oxidizer under specific conditions; mixing it with highly combustible organic materials like cellulose creates a secondary fire hazard.

Step 3: Collection & Neutralization

• Action: Using non-sparking polypropylene tools, sweep the absorbed matrix into a heavy-duty, sealable hazardous waste bag.

Step 4: Surface Decontamination & Validation Gate

• Action: Wash the affected surface with a mild alkaline detergent solution (e.g., 1% sodium carbonate in water), followed by a pure water rinse.

• Validation: Swab the rinsed surface with a pH indicator strip. The protocol is validated as successful when the surface pH returns to a neutral 7.0, confirming the complete removal of the slightly acidic N-hydroxypyrrole residues.

Step-by-step emergency response and deactivation protocol for 1H-Pyrrol-1-ol.

References

• PubChem: 1H-Pyrrol-1-ol National Center for Biotechnology Information (NIH)[Link]

• N-Oxypyrroles as Reactive Dienes in Diels-Alder Reactions University of Bath Research Repository[Link]

• Elucidation of chalkophomycin biosynthesis reveals N-hydroxypyrrole-forming enzymes National Institutes of Health (NIH) / PubMed Central[Link]

Sources

• 1. purehost.bath.ac.uk [purehost.bath.ac.uk]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 2-Nitro-1H-pyrrol-1-ol (657392-07-9) for sale [vulcanchem.com]
• 4. 1H-Pyrrol-1-ol | C4H5NO | CID 12276020 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safe Handling and Disposal of 1H-Pyrrol-1-ol: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of 1H-Pyrrol-1-ol in a laboratory setting. As a derivative of pyrrole, this compound is presumed to share similar hazardous properties, necessitating stringent safety protocols. This document is intended for researchers, scientists, and drug development professionals, offering procedural, step-by-step guidance to ensure personal and environmental safety.

Hazard Identification and Risk Assessment: Understanding the Compound

Key potential hazards include:

• Flammability: Pyrrole is a flammable liquid with a flash point of 36°C / 96.8°F, and its vapors can form explosive mixtures with air.[1][3]

• Toxicity: It is harmful if swallowed or inhaled.[1][4]

• Eye Damage: The compound can cause serious and potentially irreversible eye damage.[2]

• Skin Irritation: May cause skin irritation upon contact.[4]

• Reactivity: It is sensitive to air, light, and moisture and may react with oxidizing agents, acids, and acid chlorides.[1][5][6]

A thorough risk assessment should be conducted before any new experimental protocol involving 1H-Pyrrol-1-ol is initiated. This assessment should consider the quantities being used, the nature of the procedure (e.g., heating, agitation), and the potential for aerosol generation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to mitigating the risks associated with handling 1H-Pyrrol-1-ol. The following table outlines the minimum required PPE.

Protection Type	Equipment Specification	Rationale and Use Case
Eye and Face Protection	Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US). A face shield is recommended when there is a significant risk of splashing.[5][7]	To protect against splashes and vapors that can cause severe eye damage.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene).[8] Glove selection should be based on breakthrough time and the specific operations being performed.	To prevent skin contact, which can lead to irritation and potential systemic absorption.
Body Protection	A flame-retardant and impervious laboratory coat, long-sleeved clothing, and closed-toe shoes.[5]	To protect the skin from accidental spills and splashes.
Respiratory Protection	A full-face respirator with an appropriate cartridge (e.g., for organic vapors) should be used if exposure limits are likely to be exceeded or if irritation is experienced.[5] All work should ideally be conducted in a certified chemical fume hood.	To prevent the inhalation of harmful vapors.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 1H-Pyrrol-1-ol is essential to minimize exposure and prevent accidents.

Preparation and Pre-Handling Checks

• Consult the SDS: Although a specific SDS for 1H-Pyrrol-1-ol may not be available, always check for the most current safety information. Review the SDS for pyrrole as a baseline.

• Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and uncluttered. Verify that the fume hood has a valid certification and is functioning correctly.

• Assemble Materials: Gather all necessary equipment and reagents before introducing 1H-Pyrrol-1-ol to the work area.

• Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.[9]

Handling the Chemical

• Don PPE: Put on all required PPE before opening the container.

• Inert Atmosphere: As pyrrole is air and light sensitive, handle 1H-Pyrrol-1-ol under an inert atmosphere (e.g., nitrogen or argon) where appropriate, especially for long-term storage or reactions sensitive to oxidation.[6][9]

• Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes and the generation of aerosols. Use spark-proof tools and ground/bond containers when transferring large volumes to prevent static discharge.[3]

• Container Sealing: Tightly seal the container immediately after use.

• Post-Handling: Wash hands and any potentially exposed skin thoroughly with soap and water after handling, even if gloves were worn.

The following diagram illustrates the safe handling workflow for 1H-Pyrrol-1-ol.

Caption: Safe handling workflow for 1H-Pyrrol-1-ol.

Spill Management Plan

In the event of a spill, immediate and appropriate action is crucial.

• Minor Spills:

  • Restrict access to the area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite or sand.[8]

  • Carefully collect the absorbed material into a designated, labeled hazardous waste container.[8]

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Major Spills:

  • Evacuate the laboratory immediately.

  • Alert others in the vicinity and contact your institution's emergency response team.[8]

Disposal Plan: Environmental Responsibility

All materials contaminated with 1H-Pyrrol-1-ol, including unused product, reaction byproducts, and contaminated PPE, must be treated as hazardous waste.[10]

Waste Segregation and Labeling

• Segregation: Keep 1H-Pyrrol-1-ol waste separate from other chemical waste to prevent potentially hazardous reactions.[10]

• Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name "1H-Pyrrol-1-ol," and any other identifiers required by your institution.[10]

Disposal Procedure

• Collection: Collect all 1H-Pyrrol-1-ol waste in a designated and properly labeled hazardous waste container.[10]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[10]

• Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed contractor, in accordance with all local, state, and federal regulations.[10]

First Aid Measures

Immediate medical attention is necessary in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][5]

References

• Triveni Chemicals. (n.d.). Pyrrole - Material Safety Data Sheet (MSDS). Retrieved from [Link]

• Alfa Aesar. (2025, September 7). Pyrrole - SAFETY DATA SHEET. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Pyrrole, 99%. Retrieved from [Link]

• DC Fine Chemicals. (n.d.). Safety Data Sheet - Pyrrole. Retrieved from [Link]

• CDN. (n.d.). pyrrole-MSDS.pdf. Retrieved from [Link]

• Fisher Scientific. (2010, November 9). SAFETY DATA SHEET - Pyrrole. Retrieved from [Link]

• INCHEM. (n.d.). ICSC 1315 - PYRROLIDINE. Retrieved from [Link]

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